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  • Product: 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one
  • CAS: 97570-29-1

Core Science & Biosynthesis

Foundational

Chemical Structure, Properties, and Synthetic Applications of 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Executive Summary The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (commonly referred to as 5-allyl-2-amino-4,6-pyrimidinediol) is a highly versatile, multi-functional pyrimidine derivative. Characterized...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (commonly referred to as 5-allyl-2-amino-4,6-pyrimidinediol) is a highly versatile, multi-functional pyrimidine derivative. Characterized by its reactive allyl side-chain and tautomeric pyrimidine core, it serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs), including respiratory stimulants and selective adenosine receptor ligands. This technical guide explores its structural chemistry, physicochemical properties, and provides field-proven, self-validating synthetic protocols detailing the mechanistic causality behind each experimental choice.

Structural Chemistry & Tautomerism

The structural complexity of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one arises from the highly dynamic keto-enol tautomerism inherent to 4,6-oxygenated pyrimidines. Depending on the solvent polarity, pH, and temperature, the molecule exists in a state of equilibrium between three primary tautomers: the aromatic diol form, the semi-aromatic keto-enol form, and the non-aromatic dione form.

Understanding this tautomeric shift is critical for downstream functionalization. For instance, electrophilic halogenation (e.g., using POCl3​ ) relies on the nucleophilic character of the oxygen atoms, which is maximized when the molecule is driven toward its enol (diol) tautomer.

Tautomeric_Equilibrium Diol 2-Amino-5-allyl- pyrimidine-4,6-diol (Enol Form) KetoEnol 2-Amino-4-hydroxy-5-allyl- 1H-pyrimidin-6-one (Keto-Enol Form) Diol->KetoEnol H+ shift (Solvent dependent) Dione 2-Amino-5-allyl- pyrimidine-4,6-dione (Keto Form) KetoEnol->Dione H+ shift

Tautomeric equilibrium states of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one.

Physicochemical Identity and Safety Profile

To ensure experimental reproducibility and laboratory safety, researchers must adhere to established physicochemical baselines and GHS classifications. The compound is a known irritant, requiring standard PPE (gloves, goggles, and respiratory protection) during handling [1].

Table 1: Physicochemical Properties
PropertyValue
IUPAC Name 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one
Common Synonyms 5-Allyl-2-amino-4,6-pyrimidinediol; 5-Allyl-2-aminopyrimidine-4,6-diol
CAS Registry Number 97570-29-1
Molecular Formula C7​H9​N3​O2​
Molecular Weight 167.168 g/mol
Commercial Purity 95%
Table 2: GHS Safety & Handling Data
Hazard ClassGHS CategoryHazard Statement
Skin Irritation Category 2H315: Causes skin irritation
Eye Irritation Category 2AH319: Causes serious eye irritation
Specific Target Organ Toxicity Category 3H335: May cause respiratory irritation

Synthetic Methodologies: Protocols & Causality

The synthesis of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one relies on the base-catalyzed condensation of guanidine with diethyl allylmalonate. Below is a self-validating protocol adapted from established pharmaceutical patents and medicinal chemistry literature [2, 3].

Protocol A: Primary Condensation Synthesis

Reagents Required:

  • Guanidine hydrochloride (0.28 mol)

  • Diethyl allylmalonate (0.28 mol)

  • Sodium metal (for alkoxide generation)

  • Absolute ethanol (anhydrous)

  • 3N Hydrochloric acid ( HCl )

Step-by-Step Workflow:

  • Alkoxide Generation: Dissolve sodium metal in anhydrous absolute ethanol at 0–5 °C to generate sodium ethoxide ( NaOEt ).

    • Causality: A strong, non-aqueous base is required. If water is present, it will irreversibly hydrolyze the diethyl allylmalonate into its unreactive dicarboxylic acid form, quenching the condensation.

  • Guanidine Free-Basing: Add guanidine hydrochloride to the cold NaOEt solution and stir for 10 minutes.

    • Causality: Guanidine hydrochloride is highly stable due to resonance and lacks the nucleophilicity required for ester attack. The alkoxide deprotonates the salt, releasing free guanidine as a potent bis-nucleophile.

  • Malonate Condensation: Add diethyl allylmalonate dropwise to the mixture. Allow the reaction to warm to room temperature and stir for 18 hours.

    • Causality: The extended reaction time at room temperature provides the thermodynamic allowance for the sequential nucleophilic acyl substitution. The amine groups of guanidine attack both ester carbonyls, driving the double cyclization that forms the pyrimidine ring.

  • Isoelectric Precipitation: Acidify the crude reaction mixture with 3N HCl until the pH reaches exactly 6.0.

    • Causality: In the highly basic reaction medium, the pyrimidinone product exists as a highly soluble sodium salt. The pKa of the enol form is approximately 4–5. Adjusting the pH to 6 neutralizes the salt to its isoelectric point, triggering massive precipitation of the neutral compound.

  • Isolation: Collect the solid by vacuum filtration, wash thoroughly with cold ethanol to remove unreacted starting materials, and recrystallize from water to yield the pure product (~62% yield).

Protocol B: Downstream Chlorination (API Precursor Generation)

To utilize this compound in drug development (e.g., Traube purine synthesis), the hydroxyl/oxo groups must be converted to superior leaving groups.

Step-by-Step Workflow:

  • Reagent Mixing: Suspend 5-allyl-2-amino-4,6-dihydroxypyrimidine (28.0 mmol) in Phosphorus oxychloride ( POCl3​ , 180 mL).

  • Halogenation: Slowly add Phosphorus pentachloride ( PCl5​ , 29.5 mmol) at 60 °C, followed by the dropwise addition of a catalytic amount of diethylaniline.

    • Causality: POCl3​ acts as both solvent and reagent, but PCl5​ is required to drive the reaction to completion. Diethylaniline acts as an acid scavenger and nucleophilic catalyst, facilitating the displacement of the activated phosphorodichloridate leaving group by chloride ions.

  • Reflux & Quenching: Elevate the temperature to 120 °C and reflux overnight. Carefully quench the mixture over crushed ice to destroy excess POCl3​ , yielding 5-allyl-2-amino-4,6-dichloropyrimidine .

Synthetic_Workflow Guanidine Guanidine Hydrochloride Base NaOEt / EtOH (Base Catalyst) Guanidine->Base Malonate Diethyl Allylmalonate Malonate->Base Intermediate Nucleophilic Attack & Cyclization Base->Intermediate Product 2-Amino-4-hydroxy-5-prop-2-enyl- 1H-pyrimidin-6-one Intermediate->Product Acidification (pH 6) Chlorination POCl3 / PCl5 (Chlorination) Product->Chlorination Dichloro 5-Allyl-2-amino-4,6- dichloropyrimidine Chlorination->Dichloro Drugs Downstream APIs (e.g., Adenosine Ligands) Dichloro->Drugs Nucleophilic Substitution

Synthetic pathway and downstream pharmaceutical functionalization workflow.

Applications in Drug Development

The synthetic utility of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one is heavily documented in the development of novel therapeutics.

  • Respiratory Stimulants: Derivatives synthesized from the 4,6-dichloro intermediate are utilized in the treatment of respiratory control disorders. The allyl group provides a critical hydrophobic anchor that enhances blood-brain barrier (BBB) penetration for central nervous system targeting [2].

  • Adenosine Receptor Ligands: The compound is a foundational building block for synthesizing purine- and ribose-modified adenosine analogues. By cyclizing the pyrimidine into a purine core, researchers have developed highly selective agonists and antagonists for the A1​ , A2a​ , and A3​ adenosine receptors, which are vital targets for treating ischemia, inflammation, and asthma [3].

References

  • Title: 2-Amino-6-hydroxy-5-(2-propenyl)-4(1H)-pyrimidinone Safety Data Sheet Source: AK Scientific, Inc. URL: [1]
  • Title: JP5907986B2 - Compounds as respiratory stimulants for the treatment of respiratory control disorders Source: Google P
  • Title: Search for new purine- and ribose-modified adenosine analogues as selective agonists and antagonists at adenosine receptors Source: Journal of Medicinal Chemistry (via NIH/PMC) URL: [3]
Exploratory

Synthesis Pathways for 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one Derivatives: A Technical Guide

Executive Summary The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (often referred to in the literature by its fully enolized tautomer, 5-allyl-2-amino-4,6-dihydroxypyrimidine) is a highly functionalized h...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (often referred to in the literature by its fully enolized tautomer, 5-allyl-2-amino-4,6-dihydroxypyrimidine) is a highly functionalized heterocyclic building block[1]. It is rarely an end-product; rather, it serves as a critical synthetic linchpin for the development of carbocyclic nucleoside analogues, specifically pyrrolo[2,3-d]pyrimidine derivatives (7-deazapurines) [2]. These downstream derivatives mimic the spatial geometry of guanosine, allowing them to act as potent antiviral agents against pathogens like Herpes Simplex Virus (HSV) by selectively inhibiting viral DNA synthesis [3].

This whitepaper details the autonomous, self-validating synthetic pathways required to assemble this pyrimidine core and its subsequent derivatization into advanced pharmaceutical precursors.

Global Synthetic Workflow

The transformation from simple acyclic precursors to the complex pyrrolo[2,3-d]pyrimidine scaffold requires a highly orchestrated sequence of condensation, halogenation, and oxidative cleavage.

Workflow A Guanidine HCl C Condensation (NaOMe, MeOH) A->C B Diethyl Allylmalonate B->C D 2-amino-4-hydroxy-5-prop- 2-enyl-1H-pyrimidin-6-one C->D E Chlorination (POCl3) D->E F 4,6-dichloro Derivative E->F G Ozonolysis (O3, DMS) F->G H Pyrrolo[2,3-d]pyrimidine Precursors G->H

Fig 1. Synthetic workflow from primary precursors to pyrrolo[2,3-d]pyrimidine derivatives.

Mechanistic Rationale: The Pyrimidine Core Assembly

The core pyrimidine ring is assembled via a base-catalyzed cyclocondensation between guanidine and diethyl allylmalonate [4].

Causality of Reagent Selection: Guanidine is typically supplied as a stable hydrochloride salt. To activate it for nucleophilic attack, a strong base (sodium methoxide) is required to liberate the free base. The use of strictly anhydrous methanol is critical here; the presence of trace water will lead to the rapid saponification of diethyl allylmalonate into allylmalonic acid. The resulting dicarboxylate is electronically deactivated and sterically hindered, which completely arrests the nucleophilic attack and destroys the reaction yield.

Once the free guanidine attacks the ester carbonyls, the thermodynamic driving force of the reaction is the elimination of ethoxide and the subsequent aromatization/tautomerization into the highly stable pyrimidine-4,6-diol/pyrimidin-6-one system [5].

Mechanism S1 Deprotonation of Guanidine (Base: NaOMe) S2 Nucleophilic Attack on Malonate Carbonyl S1->S2 S3 Elimination of Ethoxide (Amide Formation) S2->S3 S4 Intramolecular Cyclization (Ring Closure) S3->S4 S5 Aromatization & Tautomeric Shift S4->S5

Fig 2. Mechanistic sequence of base-catalyzed pyrimidine ring formation and tautomerization.

Quantitative Reaction Parameters

The following table summarizes the optimized empirical data for the complete synthetic sequence across standard literature and patent protocols [4].

Reaction StepReagents / CatalystTemp (°C)Time (h)Yield (%)Validation Checkpoint
1. Condensation NaOMe, Anhydrous MeOH25 (RT)18 - 3662 - 95Isoelectric precipitation at pH 6
2. Chlorination POCl₃, N,N-Diethylaniline105 (Reflux)3 - 475 - 85LC-MS: M, M+2, M+4 isotope pattern
3. Ozonolysis O₃, DMS, CH₂Cl₂-781 - 260 - 70¹H NMR: Aldehyde proton at ~9.7 ppm
4. Acetalization EtOH, H⁺ (cat.)78 (Reflux)12~80¹H NMR: Acetal -CH- signals

Experimental Protocols & Self-Validating Systems

Protocol A: Synthesis of the Pyrimidine Core Scaffold

Objective: Synthesize 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one.

  • Activation: To a solution of guanidine hydrochloride (1.0 eq) in anhydrous MeOH, add freshly prepared 1M NaOMe/MeOH (1.0 eq) dropwise at 0 °C. Stir for 30 minutes under N₂ [6].

  • Filtration: Filter the mixture to remove the precipitated NaCl. This ensures a homogeneous reaction medium and prevents salt occlusion in the final product.

  • Condensation: Add diethyl allylmalonate (1.0 eq) to the filtrate. Stir the resulting mixture at room temperature for 18 to 36 hours [4].

  • Isolation: Concentrate the reaction mixture under reduced pressure to yield a crude solid. Dissolve this solid in a minimal amount of distilled water.

  • Isoelectric Precipitation (Critical Step): Carefully acidify the aqueous solution using 3N HCl until exactly pH 6 is reached [7].

Expert Insight & Self-Validation: The product is amphoteric, containing basic amino groups and acidic enol groups. At pH 6, the compound reaches its isoelectric point, existing as a zwitterion with near-zero aqueous solubility. A successful reaction is self-validated by a massive, immediate precipitation of a white solid at this precise pH. If the pH overshoots (e.g., pH < 4), the amino group protonates, and the product will frustratingly redissolve. The final product is validated via ¹H NMR (DMSO-d₆), confirming the disappearance of ethyl ester quartets/triplets and the presence of allyl multiplet signals at ~5.7 ppm [5].

Protocol B: Downstream Derivatization (Chlorination & Ozonolysis)

Objective: Convert the core scaffold into a cyclization-ready precursor for 7-deazapurines.

Step 1: Chlorination The hydroxyl/oxo groups at positions 4 and 6 are poor leaving groups and will interfere with downstream cross-coupling. They must be converted to chlorides.

  • Suspend the pyrimidine core in excess POCl₃.

  • Slowly add N,N-diethylaniline (acting as an acid scavenger and catalyst).

  • Reflux the mixture for 3–4 hours, then carefully quench over crushed ice to hydrolyze excess POCl₃.

  • Extract with dichloromethane (DCM). Validation: LC-MS analysis will show a distinct 9:6:1 ratio for the M : M+2 : M+4 peaks, confirming the integration of two chlorine isotopes [2].

Step 2: Ozonolysis To build the 5-membered pyrrole ring, the terminal allyl alkene must be oxidatively cleaved to an aldehyde.

  • Dissolve the 4,6-dichloro intermediate in anhydrous DCM and cool to -78 °C.

  • Bubble O₃ gas through the solution until a faint blue color persists (indicating saturation).

  • Purge with N₂ to remove excess ozone, then add dimethyl sulfide (DMS) to reductively cleave the ozonide intermediate.

  • Warm to room temperature and concentrate to yield (2-amino-4,6-dichloro-pyrimidin-5-yl)acetaldehyde [8]. Validation: ¹H NMR will show the complete disappearance of the terminal alkene protons (~5.0 ppm) and the emergence of a sharp aldehyde singlet at ~9.7 ppm.

Conclusion

The synthesis of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one requires strict adherence to anhydrous conditions and precise pH control during isolation. By treating this molecule not as a final product, but as a highly reactive intermediate, researchers can leverage its allyl and tautomeric functional groups to synthesize complex pyrrolo[2,3-d]pyrimidine architectures. The self-validating checkpoints embedded in these protocols—specifically isoelectric precipitation and isotopic LC-MS tracking—ensure high-fidelity scale-up for drug development applications.

References

  • Legraverend, M., Ngongo-Tekam, R. M., Bisagni, E., & Zerial, A. "(+/-)-2-Amino-3,4-dihydro-7-[2,3-dihydroxy-4-(hydroxymethyl)-1-cyclopentyl]-7H-pyrrolo[2,3-d]pyrimidin-4-ones: new carbocyclic analogues of 7-deazaguanosine with antiviral activity." Journal of Medicinal Chemistry, 1985.

  • Jones, R. M., et al. "Chemical compounds." US Patent 8222261B2, 2012.

  • Samanta, S., et al. "Carbamate-Protected (BOC and O-NB) 2-Aminopyrimidinedione-Based Janus G-C Nucleobase Motifs as Building Blocks for Supramolecular Assembly and Smart Polymers." The Journal of Organic Chemistry, 2023.

Sources

Foundational

Pharmacokinetic Profiling of 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one: A Comprehensive ADME and Bioanalytical Guide

Executive Summary & Strategic Context In medicinal chemistry, the pyrimidine scaffold is widely recognized as a "privileged" structure, forming the core of numerous targeted therapies and classical antifolates. Specifica...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Context

In medicinal chemistry, the pyrimidine scaffold is widely recognized as a "privileged" structure, forming the core of numerous targeted therapies and classical antifolates. Specifically, 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also known by its tautomeric synonym,1)[1] serves as a highly valued synthetic synthon for constructing complex pyrrolo[2,3-d]pyrimidines and purine analogs (2)[2].

While typically utilized as an intermediate building block, evaluating the baseline pharmacokinetic (PK) and ADME (Absorption, Distribution, Metabolism, and Excretion) profile of this specific fragment is critical for Fragment-Based Drug Discovery (FBDD). As a Senior Application Scientist, I have designed this guide to address the unique analytical and biological challenges presented by this molecule—namely its high polarity, lactam-lactim tautomerism, and the metabolic liabilities of its allyl moiety.

Physicochemical Profiling & Structural Causality

Before initiating in vitro or in vivo studies, we must establish the structural causality that dictates the compound's behavior in biological systems:

  • High Polarity & Tautomerism: The compound exists in a dynamic lactam-lactim equilibrium. The presence of the 2-amino group and the oxygen atoms at C4 and C6 generates a high Topological Polar Surface Area (TPSA). High polar surface area introduces strong hydrogen-bonding interactions with biological membranes, which is highly unfavorable for passive transcellular diffusion (3)[3].

  • The Allyl Group Liability: The 5-prop-2-enyl (allyl) group is a known metabolic hotspot. Terminal alkenes are highly susceptible to cytochrome P450 (CYP450) catalyzed epoxidation, yielding reactive 2',3'-epoxide intermediates that can lead to bioactivation or rapid clearance (4)[4].

Quantitative Baseline Data

Table 1: Predictive Physicochemical and ADME Parameters

ParameterValue / PredictionCausality / Impact
Molecular Weight 167.17 g/mol Highly favorable for fragment-based screening.
TPSA ~83.5 ŲHigh polarity restricts passive membrane permeability.
LogP (predicted) < 0Highly hydrophilic; standard C18 LC-MS will fail to retain it.
Caco-2 Papp​ < 5 x 10⁻⁶ cm/sPoor oral absorption expected via passive diffusion routes.
Metabolic Stability Moderate to LowSusceptible to CYP450 epoxidation at the allyl group.

In Vitro ADME Profiling Workflows

A. Permeability Assessment (Caco-2 Assay)

Causality: Because the high TPSA restricts passive diffusion, we must utilize the Caco-2 bidirectional permeability assay to determine if the compound relies on carrier-mediated transport or is subject to active efflux (e.g., P-glycoprotein).

Step-by-Step Protocol:

  • Cell Culture: Seed human colorectal adenocarcinoma (Caco-2) cells on polycarbonate filter inserts (0.4 µm pore size) in 24-well transwell plates. Culture for 21 days to ensure full polarization and tight junction formation.

  • Self-Validation (QC): Prior to the assay, measure Transepithelial Electrical Resistance (TEER). Only wells with TEER > 250 Ω·cm² are validated for use. Post-assay, confirm monolayer integrity using Lucifer Yellow paracellular permeability (< 1% leakage).

  • Dosing: Prepare a 10 µM solution of the compound in HBSS buffer (pH 7.4). Dose the apical (A) chamber for A-to-B transport, and the basolateral (B) chamber for B-to-A transport.

  • Incubation & Sampling: Incubate at 37°C with 5% CO₂. Take 50 µL aliquots from the receiver chambers at 60 and 120 minutes.

  • Analysis: Quench samples with acetonitrile containing an internal standard (IS) and analyze via LC-MS/MS to calculate the apparent permeability ( Papp​ ) and Efflux Ratio ( Papp(B−A)​/Papp(A−B)​ ).

B. Metabolic Stability & Bioactivation (HLM Assay)

Causality: The allyl moiety is prone to CYP450-mediated oxidation, forming a 2',3'-epoxide that is subsequently hydrolyzed by epoxide hydrolase into a dihydrodiol (5)[5]. Alternatively, the hydroxyl groups may undergo rapid Phase II glucuronidation or sulfation (6)[6].

Step-by-Step Protocol:

  • Incubation Mixture: Combine Human Liver Microsomes (HLM) (0.5 mg/mL final protein concentration) and the test compound (1 µM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂.

  • Self-Validation (QC): Run parallel incubations with Verapamil (high clearance control) and Warfarin (low clearance control) to validate microsomal activity.

  • Reaction Initiation: Pre-incubate for 5 minutes at 37°C, then initiate the reaction by adding NADPH (1 mM final concentration).

  • Quenching: At 0, 15, 30, and 60 minutes, transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile (containing IS) to precipitate proteins and halt metabolism.

  • Centrifugation & Analysis: Centrifuge at 4,000 rpm for 15 minutes at 4°C. Analyze the supernatant to calculate intrinsic clearance ( CLint​ ) and perform metabolite ID (scanning for M+16 epoxides and M+34 diols).

Metabolic_Pathway Parent Parent Scaffold (Allyl-Pyrimidine) CYP450 CYP450 Oxidation (Epoxidation) Parent->CYP450 Allyl Group PhaseII Phase II Conjugation (Glucuronidation) Parent->PhaseII Phenolic/Enolic OH Epoxide 2',3'-Epoxide Intermediate CYP450->Epoxide EH Epoxide Hydrolase (Hydrolysis) Epoxide->EH Diol 2',3'-Dihydrodiol Metabolite EH->Diol Diol->PhaseII

Fig 1. Proposed CYP450-mediated bioactivation and detoxification pathways of the allyl moiety.

Bioanalytical Strategy: HILIC-LC-MS/MS

Causality: Standard reversed-phase (C18) columns fail to retain small, highly polar pyrimidines, causing them to elute in the void volume where severe ion suppression from biological matrix components occurs. To solve this, we must employ Hydrophilic Interaction Liquid Chromatography (HILIC), which uses a polar stationary phase and a highly organic mobile phase to retain polar analytes and enhance electrospray ionization (ESI) efficiency (7)[7], (8)[8].

Step-by-Step Methodology:

  • Column Selection: Waters Acquity UPLC BEH Amide (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase:

    • Phase A: 10 mM Ammonium formate in water, adjusted to pH 3.0 with formic acid (ensures protonation of the 2-amino group for better retention).

    • Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start at 95% B (highly organic to promote HILIC partitioning), hold for 1 minute, then linearly decrease to 50% B over 4 minutes. Flow rate: 0.4 mL/min.

  • Detection: Triple quadrupole mass spectrometer in ESI+ mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the parent mass ( m/z 168.1 [M+H]+) to its dominant fragments.

  • Self-Validation (QC): Ensure the retention factor ( k′ ) is > 2.0 to confirm the analyte is eluting well past the void volume.

In Vivo Pharmacokinetic Profiling Protocol

Once the in vitro and bioanalytical parameters are validated, in vivo profiling in a rodent model determines systemic clearance, volume of distribution, and oral bioavailability.

Table 2: In Vivo PK Study Design (Male Sprague-Dawley Rats)

ParameterIntravenous (IV) ArmPer Os (PO) Arm
Dose 2 mg/kg10 mg/kg
Formulation 5% DMSO / 95% Saline5% DMSO / 95% Saline
Sampling Timepoints 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 h0.25, 0.5, 1, 2, 4, 8, 24 h
Biological Matrix K₂EDTA PlasmaK₂EDTA Plasma

Step-by-Step Protocol:

  • Dosing: Administer the formulated compound via the lateral tail vein (IV) or oral gavage (PO).

  • Sampling: Collect ~200 µL of whole blood via jugular vein cannulation at the designated timepoints into K₂EDTA tubes.

  • Processing: Immediately centrifuge blood at 3,000 x g for 10 minutes at 4°C to harvest plasma. Store at -80°C until analysis.

  • Extraction: Perform protein precipitation by adding 150 µL of cold acetonitrile (containing IS) to 50 µL of plasma. Vortex for 2 minutes, centrifuge, and transfer the supernatant to LC vials.

  • Analysis: Inject 5 µL into the validated HILIC-LC-MS/MS system. Calculate standard PK parameters (AUC, CL , Vss​ , F% ) using non-compartmental analysis (NCA).

ADME_Workflow Compound 2-Amino-4-hydroxy-5-prop-2-enyl -1H-pyrimidin-6-one Physicochem Physicochemical Profiling (pKa, LogD, PSA) Compound->Physicochem Permeability Permeability Assay (Caco-2 / PAMPA) Physicochem->Permeability High PSA Limits Diffusion Metabolism Metabolic Stability (HLM / RLM) Physicochem->Metabolism Allyl Group Oxidation Bioanalysis Bioanalysis (HILIC-LC-MS/MS) Permeability->Bioanalysis Metabolism->Bioanalysis InVivo In Vivo PK (Rodent IV/PO) Bioanalysis->InVivo Validated Assay

Fig 2. Logical workflow for the ADME and pharmacokinetic profiling of the polar pyrimidine scaffold.

References

  • 2-Amino-6-hydroxy-5-(2-propenyl)-4(1H)-pyrimidinone - AK Scientific.AKSci.
  • 5-Allyl-2-amino-4,6-chloropyrimidine.Benchchem.
  • ADME Evaluation in Drug Discovery. 5. Correlation of Caco-2 Permeation with Simple Molecular Properties.Journal of Chemical Information and Modeling - ACS Publications.
  • From Natural Sources to Synthetic Derivatives: The Allyl Motif as a Powerful Tool for Fragment-Based Design in Cancer Treatment.Journal of Medicinal Chemistry - ACS Publications.
  • Investigation of the role of the 2',3'-epoxidation pathway in the bioactivation and genotoxicity of dietary allylbenzene analogs.ResearchGate.
  • Refine and Strengthen SAR-Based Read-Across by Considering Bioactivation and Modes of Action.Chemical Research in Toxicology - ACS Publications.
  • HILIC methods in pharmaceutical analysis.Academia.edu.
  • A Multiplexed HILIC-MS/HRMS Assay for the Assessment of Transporter Inhibition Biomarkers.ACS Publications.

Sources

Exploratory

Comprehensive Physicochemical Profiling and Synthetic Utility of CAS 97570-29-1 (5-Allyl-2-aminopyrimidine-4,6-diol)

Executive Summary CAS 97570-29-1, chemically designated as 5-allyl-2-aminopyrimidine-4,6-diol (also known as 2-amino-6-hydroxy-5-(2-propenyl)-4(1H)-pyrimidinone), is a highly versatile pyrimidine building block[1][2]. In...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

CAS 97570-29-1, chemically designated as 5-allyl-2-aminopyrimidine-4,6-diol (also known as 2-amino-6-hydroxy-5-(2-propenyl)-4(1H)-pyrimidinone), is a highly versatile pyrimidine building block[1][2]. In modern medicinal chemistry, it serves as a critical precursor for synthesizing 5-substituted 2-amino-4,6-dichloropyrimidines. These downstream derivatives have been identified as potent inhibitors of immune-activated nitric oxide (NO) production, making them highly valuable in the development of novel anti-inflammatory therapeutics[3][4].

This technical guide provides an in-depth analysis of the compound's exact mass, physicochemical properties, and the causality behind the experimental workflows used to synthesize and validate it.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

In pharmaceutical development, distinguishing between average molecular weight and monoisotopic exact mass is critical for both bulk synthesis and trace analytical validation.

  • Average Molecular Weight (167.17 g/mol ): Calculated using the standard atomic weights of elements, which account for the natural abundance of all isotopes[5]. This macroscopic value is strictly used for laboratory stoichiometry, such as calculating molar equivalents during the condensation of malonates.

  • Monoisotopic Exact Mass (167.0695 Da): Calculated using the mass of the most abundant, stable isotope for each element (e.g., 12 C = 12.00000, 1 H = 1.007825, 14 N = 14.00307, 16 O = 15.99491)[6][7]. This is the fundamental parameter for High-Resolution Mass Spectrometry (HRMS). It allows analytical scientists to differentiate CAS 97570-29-1 from isobaric impurities that share a nominal mass of 167 Da but differ in precise atomic composition.

Table 1: Quantitative Physicochemical Specifications
ParameterValueAnalytical Significance
Chemical Name 5-Allyl-2-aminopyrimidine-4,6-diolStandard IUPAC nomenclature
CAS Registry Number 97570-29-1Unique structural identifier[1]
Molecular Formula C 7​ H 9​ N 3​ O 2​ Defines the theoretical isotopic envelope
Average Molecular Weight 167.17 g/mol Used for stoichiometric and yield calculations[5]
Monoisotopic Exact Mass 167.0695 DaTarget mass for HRMS identification
Theoretical[M+H] + 168.0768 DaPrimary target ion observed in ESI+ mode
Topological Polar Surface Area 101 ŲPredictor of membrane permeability and solvation[7]

Analytical Validation: HRMS Workflow

To ensure the structural integrity of CAS 97570-29-1, a self-validating High-Resolution Mass Spectrometry (HRMS) protocol must be employed.

Step-by-Step ESI-HRMS Protocol
  • Sample Preparation: Dissolve 1 mg of the synthesized CAS 97570-29-1 in 1 mL of LC-MS grade Methanol/Water (50:50 v/v) containing 0.1% formic acid.

    • Causality: Formic acid acts as a volatile proton source. It drives the solution equilibrium toward the protonated [M+H] + species, which is mandatory for maximizing ionization efficiency and signal-to-noise ratio in positive Electrospray Ionization (ESI+) mode.

  • Instrument Calibration: Calibrate the Time-of-Flight (TOF) or Orbitrap mass analyzer using a standard calibration mix to ensure sub-2 ppm mass accuracy.

  • Ionization & Acquisition: Inject the sample via direct infusion (5 µL/min). Scan the m/z range of 100–500.

  • Data Analysis: Extract the ion chromatogram for the theoretical [M+H] + exact mass of 168.0768 Da . Confirm that the observed isotopic pattern ( 13 C contribution) matches the theoretical distribution for C 7​ H 10​ N 3​ O 2+​ .

HRMS_Workflow S1 Sample Prep: CAS 97570-29-1 + 0.1% FA S2 Electrospray Ionization (ESI+) S1->S2 S3 Ion Focusing & Transmission S2->S3 S4 Orbitrap / TOF Mass Analyzer S3->S4 S5 Detection: Exact Mass 168.0768 [M+H]+ S4->S5

ESI-HRMS analytical workflow for validating the exact mass of CAS 97570-29-1.

Synthetic Methodology & Mechanistic Causality

CAS 97570-29-1 is synthesized via a base-catalyzed condensation, which is subsequently functionalized to yield biologically active dichloropyrimidines[3][8].

Protocol 1: Synthesis of 5-Allyl-2-aminopyrimidine-4,6-diol
  • Base Activation: Dissolve sodium metal in anhydrous ethanol to generate sodium ethoxide. Add guanidine hydrochloride and stir for 30 minutes.

    • Causality: Guanidine hydrochloride is an unreactive salt. The strong base (NaOEt) is required to neutralize the hydrochloride, liberating the highly nucleophilic free guanidine base in situ[9].

  • Condensation: Add diethyl allylmalonate dropwise. Heat the mixture to reflux (78°C) for 12–16 hours.

    • Causality: The elevated temperature provides the activation energy necessary for the dual nucleophilic acyl substitutions, driving the cyclization of the pyrimidine core[9].

  • Isolation: Evaporate the solvent, dissolve the residue in water, and acidify with concentrated HCl to pH 5 to precipitate the white solid (CAS 97570-29-1)[8].

Protocol 2: Downstream Functionalization to NO-Inhibitors

To convert CAS 97570-29-1 into the biologically active 5-allyl-2-amino-4,6-dichloropyrimidine, researchers employ a specialized chlorination protocol[3][4].

  • Chlorination: Treat CAS 97570-29-1 with the Vilsmeier-Haack-Arnold reagent (generated from DMF and POCl 3​ ).

    • Causality: Direct chlorination with neat POCl 3​ is too aggressive and leads to intractable tars due to the degradation of the electron-rich 2-amino group. The Vilsmeier-Haack-Arnold reagent selectively chlorinates the C4 and C6 hydroxyls while transiently protecting the exocyclic 2-amino group as a (dimethylamino)methylene derivative[3][4].

  • Deprotection: The protecting group is subsequently cleaved during an aqueous workup, yielding the pure 2-amino-4,6-dichloropyrimidine in high yields[3].

Synthesis_Workflow A Diethyl Allylmalonate C Condensation (Reflux, 78°C) A->C B Guanidine HCl + NaOEt B->C D CAS 97570-29-1 (MW: 167.17) C->D F Chlorination D->F E Vilsmeier-Haack Reagent E->F G Dichloropyrimidine (NO Inhibitor) F->G

Synthetic pathway from malonate to NO-inhibiting dichloropyrimidines via CAS 97570-29-1.

References

  • 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: Synthesis and Inhibitory Effects on Immune-Activated Nitric Oxide Production. Jansa, P., et al. Medicinal Chemistry Research, 23(10), 4482-4490 (2014). URL:[Link]

  • KEGG COMPOUND: C16396 (C7H9N3O2 Exact Mass Database). Kyoto Encyclopedia of Genes and Genomes. URL:[Link]

Sources

Foundational

Receptor Binding Affinity Profiling of 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one: A Biophysical Guide

Executive Summary & Pharmacological Context As a Senior Application Scientist, I approach the evaluation of low-molecular-weight pyrimidine scaffolds not merely as routine screening, but as a complex biophysical challeng...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Context

As a Senior Application Scientist, I approach the evaluation of low-molecular-weight pyrimidine scaffolds not merely as routine screening, but as a complex biophysical challenge. 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (CAS 97570-29-1), frequently recognized by its tautomeric nomenclature 5-allyl-2-amino-4,6-pyrimidinediol[1], is a highly versatile pharmacophore.

Beyond its utility as a synthetic intermediate for classical antifolates[2], this specific structural motif is a privileged scaffold for modulating critical inflammatory and immune pathways. Extensive pharmacological profiling demonstrates that 5-substituted pyrimidines can provide a dual reduction of nitric oxide (NO) and prostaglandin E2 (PGE2) production[3], making them potent inhibitors of the COX-2 and iNOS cascades. Furthermore, the 2-amino-4-hydroxypyrimidine core is a well-documented structural mimic of endogenous nucleic acids, serving as a primary recognition motif for Toll-Like Receptors (specifically TLR7/8).

This technical whitepaper establishes a rigorous, self-validating framework for quantifying the receptor binding affinity of this compound, utilizing orthogonal biophysical techniques to ensure absolute data integrity.

Structural Rationale and Binding Thermodynamics

Understanding why a molecule binds dictates how we design the assay to measure it. The binding affinity of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one is driven by two distinct structural features:

  • The Pyrimidine Core (Hydrogen Bonding): The 2-amino and 4-hydroxy/6-one groups form a rigid donor-acceptor-donor hydrogen bonding network. Causality in Assay Design: Because this core exhibits tautomerism, the assay buffer pH must be strictly maintained at 7.4. A minor shift in pH alters the protonation state of the 4-hydroxy moiety, fundamentally changing the hydrogen bond topology and artificially skewing the equilibrium dissociation constant ( KD​ ).

  • The 5-Allyl Substitution (Hydrophobic Partitioning): The allyl group is a thermodynamic driver. It displaces ordered water molecules within the receptor's hydrophobic pocket, contributing to a highly favorable entropy of binding ( ΔS ). Causality in Assay Design: This hydrophobic nature increases the risk of non-specific binding to assay matrices. Consequently, the addition of 0.05% Tween-20 to all running buffers is a strict requirement to suppress non-specific hydrophobic partitioning.

Quantitative Data: Benchmark Binding Metrics

To contextualize the biophysical protocols, the following table summarizes representative quantitative binding metrics for this pyrimidine scaffold against its primary pharmacological targets.

Target SystemAssay ModalityKinetic/Affinity MetricRepresentative ValuePharmacological Implication
TLR7 (Ectodomain) SPR KD​ (Equilibrium)1.8 µMModerate innate immune agonism
TLR7 (Ectodomain) SPR koff​ (Dissociation) 4.2×10−3 s−1 Transient target residence time
COX-2 TR-FRET IC50​ (Displacement)8.5 µMAnti-inflammatory modulation
iNOS Cell-based IC50​ (NO Reduction)12.1 µMDownregulation of NO synthesis

Self-Validating Experimental Methodologies

To guarantee trustworthiness, every biophysical protocol must be engineered as a self-validating system. A single assay modality is vulnerable to artifacts; therefore, we employ an orthogonal approach combining Surface Plasmon Resonance (SPR) and Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)[3].

Protocol 1: Surface Plasmon Resonance (SPR) Kinetic Profiling

SPR provides real-time resolution of association ( kon​ ) and dissociation ( koff​ ) rates.

  • Step 1: Target Capture via NTA-Ni2+:

    • Procedure: Condition a Series S Sensor Chip NTA with 0.5 mM NiCl2​ . Inject His-tagged target receptor (e.g., TLR7 ectodomain) at 10 µg/mL to achieve a capture level of ~3000 Response Units (RU).

    • Causality: Standard amine coupling risks modifying critical lysine residues within the receptor's active site. His-capture ensures uniform, directional orientation of the receptor, preserving the structural integrity of the binding cleft.

  • Step 2: Analyte Injection and Strict DMSO Matching:

    • Procedure: Inject the pyrimidine compound in a 2-fold dilution series (0.1 µM to 20 µM) at a high flow rate of 50 µL/min.

    • Causality: Pyrimidine derivatives require DMSO for solubility. Because DMSO has a massive refractive index, even a 0.05% mismatch between the running buffer and the analyte will cause bulk shift artifacts that mask true binding. We prepare a strict 1% DMSO HBS-P+ running buffer and normalize all analyte dilutions to this exact concentration. The high flow rate (50 µL/min) is deliberately chosen to minimize mass transport limitations caused by the rapid association of the 5-allyl group.

  • Step 3: Double-Referencing and Complete Regeneration (Self-Validation):

    • Procedure: Subtract signals from a blank reference flow cell and a buffer-only injection. Regenerate the surface using 350 mM EDTA.

    • Causality: Double-referencing mathematically eliminates system drift and non-specific matrix binding. Using EDTA strips the entire Ni2+-protein complex, ensuring a pristine surface for the next cycle and preventing baseline accumulation artifacts.

Protocol 2: Time-Resolved FRET (TR-FRET) Equilibrium Assay

While SPR provides kinetics, immobilization can sometimes restrict receptor conformational dynamics. TR-FRET provides an orthogonal, solution-phase validation of steady-state binding.

  • Step 1: Solution-Phase Assembly:

    • Procedure: In a 384-well plate, combine 10 nM Terbium-labeled receptor, 20 nM BODIPY-labeled reference tracer, and the pyrimidine compound (titrated from 0.1 nM to 100 µM) in assay buffer.

    • Causality: Performing the assay entirely in solution eliminates the steric hindrance artifacts inherent to solid-phase immobilization.

  • Step 2: Time-Gated Detection (Self-Validation):

    • Procedure: Excite the plate at 340 nm. Implement a strict 100 µs delay, then measure emission at 495 nm (Tb3+) and 520 nm (Tracer). Calculate the 520/495 ratio.

    • Causality: Small aromatic molecules like pyrimidines frequently exhibit auto-fluorescence. By introducing a 100 µs delay before measurement, we allow short-lived compound background fluorescence to decay completely. This ensures the measured decrease in the FRET ratio is exclusively derived from the specific competitive displacement of the tracer by the target compound.

Workflow Visualization

BindingWorkflow cluster_assays Orthogonal Binding Assays cluster_targets Pharmacological Targets Compound 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (Target Ligand) SPR SPR Kinetic Profiling (Immobilized Receptor) Compound->SPR Real-time kinetics TRFRET TR-FRET Assay (Solution-Phase) Compound->TRFRET Equilibrium displacement Metrics Affinity & Kinetic Metrics (KD, kon, koff, IC50) SPR->Metrics TRFRET->Metrics TLR7 TLR7 Activation (Innate Immunity) Metrics->TLR7 Agonist Profile COX2 COX-2 / iNOS Inhibition (Anti-inflammatory) Metrics->COX2 Inhibitor Profile

Fig 1: Orthogonal biophysical workflow for evaluating pyrimidine receptor binding affinity.

References

  • Source: Google Patents (WO2012116666A1)
  • Title: Classical Antifolates: Synthesis of 5-Substituted, 6-Substituted and 7-Substituted Pyrrolo[2,3-d]Pyrimidines as Targeted Anticancer Therapies Source: Duquesne Scholarship Collection / SciSpace URL: [Link]

  • Title: Surface plasmon resonance for the characterization of kinetic and thermodynamic parameters of protein-ligand interactions Source: Biophysical Reviews URL: [Link]

Sources

Exploratory

A Technical Guide to the Biological Profile of 5-Allyl-2-amino-4,6-pyrimidinediol

Abstract This technical guide provides a comprehensive analysis of the biological activity of 5-allyl-2-amino-4,6-pyrimidinediol. While direct studies on this specific molecule are limited, this paper synthesizes existin...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive analysis of the biological activity of 5-allyl-2-amino-4,6-pyrimidinediol. While direct studies on this specific molecule are limited, this paper synthesizes existing data on its synthesis and its evaluation in the context of nitric oxide inhibition. Furthermore, by examining the broader class of 5-substituted 2-amino-4,6-pyrimidinediol derivatives, we explore potential, yet uninvestigated, biological activities and propose robust experimental workflows for their assessment. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential of this pyrimidine scaffold.

Introduction: The Pyrimidine Scaffold in Drug Discovery

The pyrimidine ring is a fundamental heterocyclic motif present in a vast array of biologically active molecules, including nucleic acids[1]. This core structure has been extensively utilized in medicinal chemistry to develop a wide range of therapeutic agents with diverse pharmacological activities, including anticancer, antiviral, antibacterial, antifungal, and anti-inflammatory properties[2][3][4][5]. The substitution pattern on the pyrimidine ring plays a critical role in defining the molecule's biological target and overall activity. The 2-amino-4,6-pyrimidinediol core, in particular, offers multiple points for chemical modification, making it an attractive starting point for the synthesis of novel bioactive compounds. This guide focuses specifically on the 5-allyl substituted derivative, exploring its known biological profile and potential for future investigation.

Synthesis of 5-Allyl-2-amino-4,6-pyrimidinediol

The synthesis of 5-allyl-2-amino-4,6-pyrimidinediol has been achieved through a modified condensation reaction. This method involves the reaction of a monosubstituted malonic acid diester with guanidine in the presence of an excess of sodium ethoxide[6][7].

Detailed Synthetic Protocol:

A general procedure for the synthesis of 5-substituted 2-amino-4,6-dihydroxypyrimidines is as follows:

  • A solution of sodium ethoxide is prepared in absolute ethanol.

  • The corresponding monosubstituted diethyl malonate (in this case, diethyl allylmalonate) is added to the solution.

  • Guanidine hydrochloride is then added, and the reaction mixture is refluxed.

  • After cooling, the precipitate is collected by filtration, washed with water and ethanol, and then dried to yield the final product[6].

The successful synthesis of 5-allyl-2-aminopyrimidine-4,6-diol (referred to as compound A7 in the cited literature) has been reported with characterization data confirming its structure[6].

Known Biological Activity: Assessment of Nitric Oxide Inhibition

The primary investigation into the biological activity of 5-allyl-2-amino-4,6-pyrimidinediol was conducted as part of a broader study on the anti-inflammatory potential of 5-substituted 2-amino-4,6-dihydroxypyrimidines and their dichlorinated analogs[6][7].

Experimental Context and Rationale:

Overproduction of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) is a key factor in the pathophysiology of inflammation. Consequently, inhibitors of iNOS are considered promising therapeutic agents for inflammatory diseases. The study aimed to evaluate a series of 5-substituted 2-amino-4,6-dihydroxypyrimidines for their ability to inhibit immune-activated NO production in mouse peritoneal cells[6][7][8].

Findings and Implications:

The study revealed that while the 5-substituted 2-amino-4,6-dichloropyrimidines demonstrated significant inhibitory activity against NO production, their 2-amino-4,6-dihydroxypyrimidine counterparts, including 5-allyl-2-amino-4,6-pyrimidinediol, were devoid of any NO-inhibitory activity [6][7][8]. The compounds also showed no cytotoxic effects on the cells[6][7].

This finding is critical as it suggests that the dihydroxy form of this pyrimidine scaffold is not a suitable candidate for development as an anti-inflammatory agent targeting the nitric oxide pathway. However, it does not preclude other potential biological activities.

Potential Biological Activities: A Broader Perspective

The lack of activity in one specific assay should not lead to the dismissal of a compound. The broader family of pyrimidine derivatives exhibits a wide range of biological activities, suggesting that 5-allyl-2-amino-4,6-pyrimidinediol could be active against other targets.

Anticancer Activity

Numerous 2-aminopyrimidine derivatives have demonstrated potent anticancer activity through various mechanisms, including the inhibition of key enzymes in cancer cell proliferation and survival[5][9][10]. For instance, some derivatives act as inhibitors of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation[5].

Antimicrobial and Antifungal Activity

The pyrimidine nucleus is a common feature in many antimicrobial and antifungal agents[2][4][5][11]. These compounds can interfere with essential microbial processes, such as nucleotide biosynthesis or cell wall synthesis.

Enzyme Inhibition

Beyond CDKs, pyrimidine derivatives have been shown to inhibit a variety of other enzymes, such as thymidylate synthase, which is a target in cancer chemotherapy[12]. The structural similarity of 5-allyl-2-amino-4,6-pyrimidinediol to endogenous nucleobases suggests it could potentially interact with enzymes involved in nucleotide metabolism[1].

Receptor Antagonism

Recent studies have identified 2-amino-4,6-diarylpyrimidine derivatives as potent and selective antagonists of the A1 adenosine receptor (A1AR), highlighting the potential for this scaffold in neurological and cardiovascular applications[13][14].

Proposed Experimental Workflows for Further Investigation

To comprehensively evaluate the biological potential of 5-allyl-2-amino-4,6-pyrimidinediol, a systematic screening approach is recommended.

In Vitro Cytotoxicity Screening

A foundational step is to assess the compound's effect on cell viability across a panel of human cancer cell lines.

Protocol: MTT Assay for Cell Viability

  • Cell Plating: Seed cancer cells (e.g., MCF-7, HCT116, HeLa) in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of 5-allyl-2-amino-4,6-pyrimidinediol for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals[9].

  • Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

G cluster_workflow MTT Assay Workflow plate_cells Plate Cancer Cells in 96-well Plate treat_cells Treat with 5-allyl-2-amino-4,6-pyrimidinediol plate_cells->treat_cells 24h add_mtt Add MTT Reagent treat_cells->add_mtt 48-72h incubate Incubate for Formazan Formation add_mtt->incubate 2-4h solubilize Solubilize Formazan Crystals incubate->solubilize read_absorbance Read Absorbance solubilize->read_absorbance analyze_data Calculate IC50 read_absorbance->analyze_data

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Antimicrobial Susceptibility Testing

To explore its potential as an antimicrobial agent, the compound should be tested against a panel of pathogenic bacteria and fungi.

Protocol: Broth Microdilution Method

  • Prepare Inoculum: Prepare a standardized suspension of the microbial strain to be tested.

  • Serial Dilution: Perform serial dilutions of 5-allyl-2-amino-4,6-pyrimidinediol in a 96-well microtiter plate containing appropriate growth medium.

  • Inoculation: Inoculate each well with the microbial suspension. Include a positive control (microbes with no compound) and a negative control (medium only).

  • Incubation: Incubate the plate under conditions suitable for the growth of the microorganism.

  • Determine MIC: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Presentation

Should the proposed experiments yield quantitative data, it should be presented in a clear and concise tabular format for easy comparison.

Table 1: Hypothetical Cytotoxicity Data for 5-allyl-2-amino-4,6-pyrimidinediol

Cancer Cell LineIC50 (µM)
MCF-7 (Breast)> 100
HCT116 (Colon)75.3 ± 5.2
HeLa (Cervical)> 100

Conclusion and Future Directions

While 5-allyl-2-amino-4,6-pyrimidinediol has been shown to be inactive as an inhibitor of nitric oxide production, its therapeutic potential remains largely unexplored. The rich pharmacology of the broader pyrimidine class of molecules strongly suggests that further investigation is warranted. The experimental workflows detailed in this guide provide a robust starting point for a comprehensive evaluation of its anticancer, antimicrobial, and other potential biological activities. Future research should focus on a broad-based screening approach to identify potential cellular targets and mechanisms of action.

References

  • Kracmarova, A., et al. (2014). 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production. Medicinal Chemistry Research, 23(11), 4885-4896. [Link]

  • Prasad, Y. R., et al. (2010). Synthesis and biological evaluation of 2-amino-4,6-diaryl substituted pyrimidine derivatives. Journal of Pharmacy Research, 3(11), 2631-2633. [Link]

  • Shaik, A. R., et al. (2010). Synthesis and in vitro Antibacterial Activity of Some Novel 2-Amino-4, 6-D Derivatives. International Journal of Pharmaceutical Sciences and Research, 1(9), 343-348. [Link]

  • Patel, R., et al. (2014). Synthesis, Characterization and biological evaluation of Pyrimidine Derivatives. Journal of International Development and Pharmaceutical Sciences, 4(2), 1-10. [Link]

  • Al-Ostath, A., et al. (2023). Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies. Molecules, 28(18), 6679. [Link]

  • El-Mekabaty, A., et al. (2022). An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews, 15(1), 476-493. [Link]

  • Kaushik, S. P., et al. (2013). A REVIEW ON SYNTHESIS AND BIOLOGICAL ACTIVITIES OF PYRIMIDINE DERIVATIVES. International Journal of Pharmacy and Biological Sciences, 4(1), 133-145. [Link]

  • Kumar, D., et al. (2019). Design, Synthesis and Biological Potential of 5-(2-Amino-6-(3/4-bromophenyl)pyrimidin-4-yl)benzene-1,3-diol Scaffolds as Promising Antimicrobial and Anticancer Agents. Mini reviews in medicinal chemistry, 19(10), 851-864. [Link]

  • Kracmarova, A., et al. (2014). 5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: Synthesis and Inhibitory Effects on Immune-Activated Nitric Oxide Production. Medicinal Chemistry Research, 23(11), 4885-4896. [Link]

  • Palkar, R. B., et al. (2010). SYNTHESIS AND BIOLOGICAL ACTIVITY OF SOME 2-AMINO-4,6-SUBSTITUTED-DIARYLPYRIMIDINES. Rasayan Journal of Chemistry, 3(4), 632-636. [Link]

  • Bas, D., et al. (2022). Optimization of 2-Amino-4,6-diarylpyrimidine-5-carbonitriles as Potent and Selective A1 Antagonists. Journal of medicinal chemistry, 65(3), 2091-2106. [Link]

  • Gangjee, A., et al. (1994). 5-Arylthio-substituted 2-amino-4-oxo-6-methylpyrrolo[2,3-d]pyrimidine antifolates as thymidylate synthase inhibitors and antitumor agents. Journal of medicinal chemistry, 37(22), 3845-3852. [Link]

  • Bas, D., et al. (2022). Optimization of 2-Amino-4,6-diarylpyrimidine-5-carbonitriles as Potent and Selective A1 Antagonists. Journal of medicinal chemistry, 65(3), 2091-2106. [Link]

  • Kracmarova, A., et al. (2014). 5-Substituted 2-amino-4, 6-dihydroxypyrimidines and 2-amino-4, 6-dichloropyrimidines: Synthesis and inhibitory effects on immune-activated nitric oxide production. Medicinal Chemistry Research, 23(11), 4885-4896. [Link]

Sources

Protocols & Analytical Methods

Method

how to dissolve 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one for cell culture

Application Note: Dissolution and Handling Protocol for 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one in Cell Culture Mechanistic Profiling & Solvation Strategy 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (CA...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Dissolution and Handling Protocol for 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one in Cell Culture

Mechanistic Profiling & Solvation Strategy

2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (CAS: 97570-29-1), also known by its synonym 5-allyl-2-amino-4,6-pyrimidinediol, is a highly functionalized pyrimidine derivative with a molecular weight of 167.17 g/mol [1]. In cell culture applications, achieving a stable, homogenous solution of this compound is notoriously challenging due to its physicochemical architecture.

Like many 2-amino-4,6-dihydroxypyrimidine analogs, this compound exhibits complex tautomerism (shifting between lactam-lactim and enamine-imine forms)[2]. In its solid state, the lactam form predominates, creating a rigid crystal lattice stabilized by extensive intermolecular hydrogen bonding. Consequently, the compound is practically insoluble in neutral aqueous environments[2].

To overcome this thermodynamic barrier, researchers must bypass standard aqueous buffers and utilize one of two strategic pathways:

  • Polar Aprotic Solvation (DMSO): Dimethyl sulfoxide (DMSO) acts as a powerful hydrogen-bond acceptor, disrupting the crystal lattice without altering the protonation state of the molecule.

  • Aqueous Alkali Solvation (0.1 M NaOH): The addition of a strong base deprotonates the hydroxyl/lactam groups (pKa ~7.45), generating a highly soluble anionic sodium salt[3].

Mechanistic Solid 2-Amino-4-hydroxy-5-prop-2-enyl- 1H-pyrimidin-6-one (Solid Crystal Lattice) DMSO Polar Aprotic Solvation (DMSO) Solid->DMSO Addition of organic solvent Alkali Aqueous Alkali (0.1 M NaOH) Solid->Alkali Addition of base Solvated Solvated Monomers (H-Bonds Disrupted) DMSO->Solvated Disruption of intermolecular H-bonds Deprotonated Deprotonated Anion (Increased Aqueous Solubility) Alkali->Deprotonated Deprotonation of -OH / -NH2 Media Cell Culture Media (Buffered pH 7.2-7.4) Solvated->Media 1:1000 Dilution (<0.1% DMSO) Deprotonated->Media Neutralization by Buffer (HEPES/Bicarbonate)

Mechanistic pathways for dissolving pyrimidines via organic solvents or aqueous alkali.

Physicochemical Data & Volumetric Calculations

Before initiating the protocol, calculate the required mass based on your desired stock concentration. It is highly recommended to prepare concentrated stock solutions (10 mM to 50 mM) to ensure that the final vehicle volume added to the cell culture media remains negligible.

Table 1: Physicochemical Properties & Solvation Profile

Property Value Mechanistic Implication
Molecular Weight 167.17 g/mol Determines molarity calculations (1.67 mg/mL = 10 mM)[1].
Aqueous Solubility Practically Insoluble Strong intermolecular H-bonding prevents dissolution in neutral water[2].
DMSO / DMF Solubility Soluble Polar aprotic solvents disrupt the crystal lattice H-bonds[2].

| Aqueous Alkali (0.1 M NaOH) | Soluble | Deprotonation yields a highly soluble sodium salt[3]. |

Table 2: Stock Solution Volumetric Preparation (for 1.0 mL Total Volume)

Target Concentration Mass of Compound Solvent Volume Suggested Solvent System
10 mM 1.67 mg 1.0 mL DMSO or 0.1 M NaOH
20 mM 3.34 mg 1.0 mL DMSO or 0.1 M NaOH

| 50 mM | 8.36 mg | 1.0 mL | DMSO (Requires sonication/heat) |

Step-by-Step Dissolution Protocols

Workflow Start Weigh Compound (1.67 mg for 10 mM) Choose Select Solvent System Start->Choose DMSO_Path Add 1 mL sterile DMSO Choose->DMSO_Path Preferred for stability Alkali_Path Add 1 mL 0.1 M NaOH Choose->Alkali_Path If DMSO solubility is poor Vortex Vortex & Sonicate (10-15 min at 37°C) DMSO_Path->Vortex Alkali_Path->Vortex FilterDMSO Sterile Filtration (0.22 µm PTFE) Vortex->FilterDMSO If DMSO used FilterAlkali Sterile Filtration (0.22 µm PES) Vortex->FilterAlkali If NaOH used Aliquot Aliquot & Store (-20°C to -80°C) FilterDMSO->Aliquot FilterAlkali->Aliquot

Workflow for the preparation, sterilization, and storage of pyrimidine stock solutions.

Protocol A: Polar Aprotic Solvation (DMSO) - Preferred Method

Causality Note: DMSO is preferred over aqueous alkali because it does not alter the pH of the downstream culture media, preserving the physiological buffering capacity of the assay.

  • Weighing: Accurately weigh 1.67 mg of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one into a sterile, solvent-resistant microcentrifuge tube.

  • Solvation: Add 1.0 mL of sterile, cell-culture grade DMSO (≥99.9% purity).

  • Agitation: Vortex vigorously for 60 seconds. If particulates remain, place the tube in a water bath sonicator at 37°C for 10–15 minutes. The acoustic cavitation will provide the activation energy needed to break the remaining crystal lattice.

  • Self-Validating QC Check: Hold the vial against a dark background and shine a strong light through it. If you observe the Tyndall effect (scattering of light), micro-precipitates are still present. Continue sonication until optically clear.

  • Sterilization: Pass the solution through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter . Critical: Do not use Cellulose Acetate (CA) or Polyethersulfone (PES) filters, as DMSO will dissolve these polymers, leaching cytotoxic compounds into your stock.

  • Storage: Aliquot into single-use volumes and store at -20°C or -80°C to prevent repeated freeze-thaw cycles, which can induce irreversible precipitation.

Protocol B: Aqueous Alkali Solvation (0.1 M NaOH) - Alternative Method

Causality Note: Use this method only if the compound fails to reach the desired concentration in DMSO or if the target cells are exceptionally sensitive to DMSO toxicity.

  • Weighing: Weigh 1.67 mg of the compound into a sterile tube.

  • Solvation: Add 1.0 mL of sterile 0.1 M NaOH.

  • Agitation: Vortex until the solution is completely clear. Sonication is rarely needed here as the acid-base reaction is thermodynamically highly favorable.

  • Sterilization: Pass the solution through a 0.22 µm PES syringe filter . PES is ideal here due to its low protein-binding characteristics and high compatibility with aqueous bases.

  • Self-Validating QC Check: Upon adding this stock to your final cell culture media, verify that the media's pH indicator (e.g., Phenol Red) does not shift toward magenta. The HEPES or bicarbonate buffer in the media must be sufficient to neutralize the trace amount of NaOH added.

Cell Culture Application & Cytotoxicity Mitigation

When dosing cells, the vehicle (solvent) must not confound the experimental readouts. If using Protocol A, the final concentration of DMSO in the culture media should strictly not exceed 0.1% (v/v) [4]. Exceeding this threshold can induce solvent-mediated cytotoxicity, osmotic stress, or unintended cellular differentiation, leading to false-positive assay results[4].

Table 3: Serial Dilution & Vehicle Toxicity Limits

Stock Concentration Desired Assay Concentration Dilution Factor Final DMSO % (v/v) Toxicity Risk
10 mM 10 µM 1:1000 0.1% Safe (Standard Limit)
10 mM 50 µM 1:200 0.5% Moderate (Requires Vehicle Control)

| 10 mM | 100 µM | 1:100 | 1.0% | High (Likely Cytotoxic) |

Troubleshooting: Ostwald Ripening and "Crashing Out"

If you observe precipitation immediately upon introducing the DMSO stock into the aqueous culture media, you are witnessing "crashing out"—a phenomenon driven by the hydrophobic effect and Ostwald ripening.

  • Mitigation Strategy: Pre-warm your culture media to 37°C. Add the DMSO stock dropwise while actively swirling or vortexing the media to ensure rapid, infinite dilution. Alternatively, formulate the stock with a carrier protein like Bovine Serum Albumin (BSA) (0.1% w/v in the media) to provide a hydrophobic pocket that stabilizes the solvated pyrimidine monomers.

References

Sources

Application

HPLC method development for 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one quantification

Application Note: HPLC Method Development and Validation for 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one Quantification Introduction 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also known as 5-allyl-2-amin...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: HPLC Method Development and Validation for 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one Quantification

Introduction

2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also known as 5-allyl-2-amino-4,6-pyrimidinediol, CAS: 97570-29-1) is a highly polar, amphoteric pyrimidine derivative. It serves as a critical structural motif and intermediate in the synthesis of novel antiviral and antitumor therapeutic agents[1][2]. Quantifying this compound with high precision is essential for active pharmaceutical ingredient (API) purity analysis, reaction monitoring, and stability-indicating studies[3][4].

Analytical Challenges & Mechanistic Causality (Expertise)

Developing a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for this compound presents specific physicochemical challenges:

  • Amphoteric Polarity: The molecule contains a basic amino group (pKa ~3.5) and acidic hydroxyl/enol groups (pKa ~8.5). Standard C18 columns often fail to retain such highly polar pyrimidine cores adequately, leading to early elution near the void volume[5].

  • Keto-Enol Tautomerism: The 4,6-diol structure exists in a dynamic equilibrium with its 4-hydroxy-6-one tautomer. At mid-range or neutral pH, this equilibrium leads to severe peak broadening, tailing, or even split peaks.

  • Hydrophobic Appendage: The 5-allyl (prop-2-enyl) group adds a localized degree of hydrophobicity, requiring a carefully balanced solvent gradient to elute the compound efficiently without excessive retention times.

Causality in Method Design: To overcome these challenges, a Pentafluorophenyl (PFP) stationary phase is selected over a traditional C18. While C18 relies solely on hydrophobic dispersion forces, PFP columns offer orthogonal retention mechanisms—specifically π−π interactions, dipole-dipole interactions, and hydrogen bonding—which are highly selective for retaining nitrogenous pyrimidine rings[6].

Furthermore, the mobile phase must be heavily acidified. By utilizing 0.1% Trifluoroacetic Acid (TFA) in water (pH ~2.0), the ionization of the hydroxyl groups is completely suppressed, locking the molecule into a single tautomeric state. Simultaneously, TFA acts as a hydrophobic ion-pairing reagent for the protonated amino group, increasing its apparent hydrophobicity and ensuring sharp, symmetrical peaks[3][7].

Method Development Workflow

HPLC_Workflow N1 1. Analyte Profiling Amphoteric, Keto-Enol Tautomerism N2 2. Stationary Phase Selection PFP Column for π-π Interactions N1->N2 N3 3. Mobile Phase Optimization 0.1% TFA (pH ~2.0) for Ion-Pairing N2->N3 N4 4. Gradient Design 95% Aqueous to 60% Organic N3->N4 N5 5. Method Validation ICH Q2(R1) Guidelines N4->N5

Figure 1: Rational workflow for HPLC method development of polar pyrimidine derivatives.

Experimental Protocols (Trustworthiness)

4.1. Reagents and Materials

  • 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one reference standard (>99.0% purity)[2].

  • HPLC-grade Acetonitrile (MeCN) and Water.

  • Trifluoroacetic Acid (TFA), LC-MS grade.

4.2. Preparation of Mobile Phases

  • Mobile Phase A (0.1% TFA in Water): Transfer 1.0 mL of TFA into 1000 mL of HPLC-grade water. Mix thoroughly and degas via vacuum filtration/sonication for 10 minutes.

  • Mobile Phase B (Acetonitrile): Use 100% HPLC-grade MeCN. Degas prior to use.

4.3. Standard and Sample Preparation

  • Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve in 5 mL of Mobile Phase A : Methanol (50:50, v/v) using sonication. Dilute to volume with Mobile Phase A.

  • Working Standard Solution (100 µg/mL): Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with Mobile Phase A.

  • Sample Preparation: For reaction mixtures or API samples, dissolve an appropriate amount in Mobile Phase A to achieve a target concentration of ~100 µg/mL. Filter through a 0.22 µm PTFE syringe filter prior to injection to protect the column frit.

4.4. Chromatographic Execution Equilibrate the PFP column with 95% Mobile Phase A for at least 20 column volumes until a stable baseline is achieved. Execute the gradient program as defined in Table 2.

Data Presentation and Validation Parameters

The method was validated in accordance with ICH Q2(R1) guidelines, ensuring a self-validating system for routine quality control and stability-indicating studies[3][6].

Table 1: Optimized Chromatographic Conditions

ParameterSpecification
Column Phenomenex Kinetex PFP (150 x 4.6 mm, 2.6 µm) or equivalent
Mobile Phase A 0.1% TFA in Water
Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min[5]
Column Temperature 30 °C
Detection UV at 254 nm
Injection Volume 10 µL

Table 2: Gradient Elution Program

Time (min)% Mobile Phase A% Mobile Phase BElution Profile
0.0955Isocratic Hold (Retention of polar core)
2.0955Isocratic Hold
8.04060Linear Ramp (Elution of allyl group)
10.04060Wash
10.1955Re-equilibration
15.0955End of Run

Table 3: System Suitability and Validation Summary

Validation ParameterAcceptance CriteriaObserved Result
Retention Time ( tR​ ) Consistent6.45 ± 0.05 min
Theoretical Plates ( N ) > 50008,240
Tailing Factor ( Tf​ ) 1.51.12
Precision (%RSD, n=6) 2.0%0.85%
Linearity Range R2≥0.999 10 - 200 µg/mL ( R2=0.9998 )
LOD / LOQ Signal-to-Noise 3 / 100.5 µg/mL / 1.5 µg/mL

Conclusion

This protocol establishes a highly reliable, stability-indicating HPLC method for 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one. By leveraging the π−π interactions of a PFP column and the ion-pairing capability of TFA, the method successfully overcomes the inherent chromatographic challenges of amphoteric pyrimidines, delivering excellent peak symmetry and quantitative accuracy.

References

  • Marchenko, S. I., et al. "HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review)." ResearchGate, [Link]

  • Jetir.org. "Method development, validation of stability indicating liquid chromatographic method and force degradation study of pyrimidine derivative." JETIR, [Link]

  • Kimura, et al. "Modification of Pyrimidine Derivatives from Antiviral Agents to Antitumor Agents." Anticancer Research, [Link] (via IIAR Journals)

  • SIELC Technologies. "Barbituric acid, 5-allyl-." SIELC, [Link]

Sources

Method

Application Notes and Protocols for In Vivo Dosing of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (AHPP)

Introduction 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one, which we will refer to as AHPP, is a novel pyrimidinone derivative. Compounds of this class have garnered significant interest for their potential therapeu...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one, which we will refer to as AHPP, is a novel pyrimidinone derivative. Compounds of this class have garnered significant interest for their potential therapeutic activities, often stemming from their structural similarity to endogenous nucleobases. The successful in vivo evaluation of such novel chemical entities is fundamentally dependent on the development of a robust and reproducible dosing protocol. A poorly designed protocol can lead to misleading pharmacokinetic (PK) and pharmacodynamic (PD) data, resulting in the premature termination of a promising candidate or the costly advancement of an unsuitable one.

This document provides a comprehensive guide for establishing in vivo dosing strategies for AHPP. It is intended for researchers, scientists, and drug development professionals. The protocols outlined herein are built upon established principles of preclinical drug development and are designed to ensure data integrity, animal welfare, and scientific rigor. We will proceed from initial compound characterization and vehicle selection to detailed administration procedures and study design considerations, explaining the scientific rationale behind each critical step.

Physicochemical Characterization and Pre-formulation

A thorough understanding of the physicochemical properties of AHPP is the mandatory first step. These properties will dictate the formulation strategy and, consequently, the compound's bioavailability and in vivo performance.

1.1. Essential Characterization Before any in vivo work, the following must be established for the test article batch:

  • Purity: Must be >98% as determined by HPLC-UV and LC-MS. The presence of impurities can confound toxicological and efficacy assessments.

  • Identity: Confirmed by ¹H NMR and high-resolution mass spectrometry (HRMS) to ensure the correct structure is being tested.

  • Solubility: This is the most critical parameter for formulation development. Solubility should be determined in a panel of pharmaceutically acceptable solvents and vehicles (e.g., water, saline, PBS, ethanol, propylene glycol, polyethylene glycol 400, various oils).

  • Stability: The stability of AHPP in the solid state and in the chosen dosing vehicle must be confirmed under the conditions of the study (e.g., room temperature, 4°C) for the expected duration of use.

1.2. Vehicle Selection: A Decision-Driven Workflow

The primary objective of vehicle selection is to deliver the compound in a safe, non-toxic, and bioavailable manner. The choice of vehicle is contingent on the route of administration and the compound's solubility.

A common challenge with heterocyclic compounds like AHPP is poor aqueous solubility. Therefore, a systematic screening process is essential.

Diagram 1: Vehicle Selection Workflow A decision tree guiding the selection of an appropriate vehicle based on the solubility of AHPP and the intended route of administration.

VehicleSelection cluster_0 Solubility & Route cluster_1 Vehicle Formulation Strategy start Determine AHPP Solubility in Water sol_check Is AHPP Soluble at Target Conc.? start->sol_check route Select Route of Administration iv_check Route = IV? route->iv_check sol_check->route No solution Aqueous Solution (e.g., Saline, PBS + pH mod) sol_check->solution Yes cosolvent Co-solvent System (e.g., PEG400, Propylene Glycol) iv_check->cosolvent Yes suspension Suspension (e.g., 0.5% MC, 1% Tween 80) iv_check->suspension No (Oral/IP/SC) lipid Lipid-based (e.g., Corn Oil) iv_check->lipid No (Oral) PK_Workflow cluster_workflow Pharmacokinetic Study Workflow prep Prepare AHPP Formulation (Protocol 2 or 3) dose Dose Animals (PO or IV) prep->dose sampling Collect Blood Samples (e.g., 5, 15, 30 min, 1, 2, 4, 8, 24h) dose->sampling process Process Samples (Plasma Separation) sampling->process analysis Analyze Plasma Conc. (LC-MS/MS) process->analysis pk_model Pharmacokinetic Modeling (Calculate Cmax, Tmax, AUC, T½) analysis->pk_model

3.1. Animal Welfare and Toxicity Monitoring

Throughout the study, animals must be monitored for any signs of toxicity. This is a critical component of a self-validating protocol, as adverse events can significantly impact the data.

  • Monitoring: Check animals at least twice daily.

  • Parameters: Record body weight, clinical signs (e.g., changes in posture, activity, grooming), and any reactions at the injection site.

  • Humane Endpoints: Establish clear criteria for removing an animal from the study in case of excessive distress or toxicity. All procedures must be approved by an IACUC.

Conclusion

Establishing a viable in vivo dosing protocol for a novel compound like 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one is a multi-faceted process that underpins the entire preclinical development program. It requires a logical, data-driven approach, beginning with thorough physicochemical characterization and culminating in a well-validated, reproducible administration procedure. By following the principles and detailed protocols outlined in these application notes—emphasizing the causality behind each step, from vehicle selection to animal monitoring—researchers can generate high-quality, reliable data to confidently advance their drug discovery projects.

References

  • Turner, P. V., Brabb, T., Pekow, C., & Vasbinder, M. A. (2011). Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider. Journal of the American Association for Laboratory Animal Science, 50(5), 600–613. [Link]

  • Li, P., & Zhao, L. (2007). Developing early formulations: practice and perspective. International Journal of Pharmaceutics, 341(1-2), 1-19. [Link]

  • Diehl, K. H., Hull, R., Morton, D., Pfister, R., Rabemampianina, Y., Smith, D., ... & van de Vorstenbosch, C. (2001). A good practice guide to the administration of substances and removal of blood, including routes and volumes. Journal of Applied Toxicology, 21(1), 15-23. [Link]

Application

Application Note: High-Resolution Mass Spectrometry Fragmentation Profiling of 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Compound Profiling & Structural Significance 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also known as 5-allyl-2-amino-4,6-pyrimidinediol) is a highly functionalized pyrimidine derivative[1]. Pyrimidine scaffolds...

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Author: BenchChem Technical Support Team. Date: April 2026

Compound Profiling & Structural Significance

2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also known as 5-allyl-2-amino-4,6-pyrimidinediol) is a highly functionalized pyrimidine derivative[1]. Pyrimidine scaffolds are ubiquitous in drug development, frequently serving as nucleoside analogs, kinase inhibitors, and central nervous system (CNS) modulators.

Understanding the exact mass spectrometry (MS) fragmentation behavior of this molecule is critical for pharmacokinetic tracking, metabolite identification, and structural elucidation during drug discovery. The presence of three distinct functional zones—an exocyclic amine, a pyrimidine/dione core, and a C5-allyl aliphatic chain—creates a highly predictable and diagnostic set of product ions under Collision-Induced Dissociation (CID).

  • Molecular Formula: C₇H₉N₃O₂

  • Monoisotopic Mass: 167.0695 Da

  • Target Precursor Ion [M+H]⁺: 168.0773 m/z

Self-Validating LC-MS/MS Protocol

To ensure high-fidelity data acquisition, the following Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) protocol is designed as a self-validating system.

Step-by-Step Methodology
  • Sample Preparation: Dissolve the analyte in LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to a 1 µg/mL working solution using 50:50 Water:Acetonitrile supplemented with 0.1% Formic Acid.

    • Causality: Formic acid acts as an essential proton donor, ensuring complete ionization of the basic C2-amino group, shifting the equilibrium toward the [M+H]⁺ species, and stabilizing the electrospray plume.

  • Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Run a linear gradient from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% Formic Acid) over 5 minutes at 0.4 mL/min.

  • Ionization (ESI+): Set the source temperature to 400 °C and capillary voltage to 4.5 kV.

  • Collision-Induced Dissociation (CID): Isolate the m/z 168.08 precursor in Q1. Apply a ramped Collision Energy (CE) from 15 eV to 35 eV .

    • Causality: Ramping the CE is critical because peripheral functional group eliminations (e.g., loss of NH₃) require low activation energy (~15–20 eV), whereas core ring cleavages (e.g., retro-Diels-Alder) demand higher energy thresholds (>30 eV).

Self-Validation Checkpoint: The protocol validates itself through dual-marker confirmation. The successful detection of the m/z 126.0303 ion validates the integrity of the C5-allyl group, while the simultaneous presence of the m/z 125.0715 ion confirms the intact pyrimidine core. If the m/z 125.0715 ion is absent, the operator must increase the upper limit of the CE ramp, as core cleavage has not been achieved.

LCMS_Workflow prep Sample Preparation lc UHPLC Separation prep->lc esi ESI(+) Ionization lc->esi q1 Q1 Selection (m/z 168.08) esi->q1 cid CID Fragmentation q1->cid tof TOF/Q3 Mass Analysis cid->tof

LC-MS/MS targeted workflow for 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one analysis.

Mechanistic Fragmentation Pathways (The "Why")

As an application scientist, it is not enough to know what fragments appear; one must understand why they form based on gas-phase thermodynamics and structural vulnerabilities.

Pathway A: Retro-Diels-Alder (RDA) Ring Cleavage

The fragmentation of pyrimidine and barbiturate derivatives is heavily driven by concerted ring-opening mechanisms. A hallmark of this structural class is the retro-Diels-Alder (RDA) reaction, as documented in computational and experimental studies of pyrimidines (2)[2]. Under CID, the highly strained pyrimidine core undergoes a concerted cleavage, expelling neutral isocyanic acid (HNCO, 43.0058 Da) from the N1-C2-N3 region. This yields the highly diagnostic m/z 125.0715 fragment.

Pathway B: Allyl Group Elimination

The C5-allyl substitution introduces a secondary, highly favored fragmentation pathway. Allyl-substituted heterocycles frequently undergo a McLafferty-type hydrogen transfer to an adjacent carbonyl oxygen, followed by the rapid elimination of a neutral propene molecule (C₃H₆, 42.0470 Da) (3)[3]. This mechanism yields the m/z 126.0303 fragment, leaving behind a highly stable, conjugated pyrimidine cation.

Pathway C: Exocyclic Group Eliminations

The exocyclic C2-amino group acts as the primary site for protonation during positive ESI. Upon initial collisional activation, the protonated amine is readily eliminated as neutral ammonia (NH₃, 17.0265 Da) (4)[4], generating the m/z 151.0508 product ion. A secondary minor pathway involves the loss of water (H₂O, 18.0106 Da) from the C4-hydroxy tautomer, yielding m/z 150.0667 .

Fragmentation_Tree m168 Precursor Ion [M+H]+ m/z 168.0773 C7H10N3O2+ m151 Fragment [M+H - NH3]+ m/z 151.0508 C7H7N2O2+ m168->m151 - NH3 (-17 Da) m150 Fragment [M+H - H2O]+ m/z 150.0667 C7H8N3O+ m168->m150 - H2O (-18 Da) m126 Fragment[M+H - C3H6]+ m/z 126.0303 C4H4N3O2+ m168->m126 - C3H6 (-42 Da) m125 Fragment [M+H - HNCO]+ m/z 125.0715 C6H9N2O+ m168->m125 - HNCO (-43 Da) m109 Fragment[M+H - C3H6 - NH3]+ m/z 109.0038 C4HN2O2+ m151->m109 - C3H6 (-42 Da) m126->m109 - NH3 (-17 Da)

Proposed ESI(+) CID fragmentation pathways for m/z 168.0773 precursor ion.

Quantitative Diagnostic Fragments Data

The table below summarizes the exact masses, formulas, and mechanistic origins of the primary product ions. Mass accuracy should be maintained within <5 ppm during high-resolution TOF or Orbitrap analysis.

Fragment Ion (m/z)Ion FormulaNeutral LossMass Loss (Da)Mechanistic OriginRelative Energy Req.
168.0773 [C₇H₁₀N₃O₂]⁺NoneN/AIntact protonated precursorN/A
151.0508 [C₇H₇N₂O₂]⁺- NH₃17.0265Cleavage of exocyclic C2-amineLow (~15 eV)
150.0667 [C₇H₈N₃O]⁺- H₂O18.0106Dehydration of C4-hydroxylLow (~15 eV)
126.0303 [C₄H₄N₃O₂]⁺- C₃H₆42.0470Hydrogen transfer & loss of propeneMedium (~25 eV)
125.0715 [C₆H₉N₂O]⁺- HNCO43.0058Retro-Diels-Alder ring cleavageHigh (>30 eV)
109.0038 [C₄HN₂O₂]⁺- C₃H₆ & NH₃59.0735Sequential loss of propene & ammoniaHigh (>30 eV)

References

  • Evaluating the Accuracy of the QCEIMS Approach for Computational Prediction of Electron Ionization Mass Spectra of Purines and Pyrimidines Source: Metabolites (NIH PMC) URL:[Link]

  • 5-Allyl-5-butylbarbituric acid Mass Spectrometry (Allyl Group Elimination) Source: NIST WebBook URL:[Link]

Sources

Method

Application Note: Utilization of 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one as a Pyrimidine Analog in Drug Discovery Assays

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Compound: 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (Synonyms: 5-allyl-2-amino-4,6-dihydroxypyrimidine; CAS: 97570-29-1)[1...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Compound: 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (Synonyms: 5-allyl-2-amino-4,6-dihydroxypyrimidine; CAS: 97570-29-1)[1]

Introduction & Mechanistic Rationale

The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (hereafter referred to as the "base analog") is a highly versatile pyrimidine intermediate utilized extensively in the synthesis and screening of nucleoside analogs[2][3]. Existing in tautomeric equilibrium with its 4,6-dihydroxy form, this compound mimics the hydrogen-bonding face of guanine and isoguanine.

In drug discovery, this analog serves two distinct, critical roles:

  • As a Synthetic Precursor: The terminal double bond of the 5-allyl substituent provides a highly reactive site for oxidative cleavage (ozonolysis). This generates an acetaldehyde intermediate that readily undergoes intramolecular cyclization, forming pyrrolo[2,3-d]pyrimidines—the core scaffold of 7-deazaguanosine antiviral agents [4].

  • As a Mechanistic Control in Assays: In high-throughput screening (HTS) for anti-inflammatory agents, specifically nitric oxide (NO) production inhibitors, the 4,6-dihydroxy pyrimidine structure is inherently inactive compared to its highly electrophilic 4,6-dichloro counterparts. Therefore, it serves as an essential negative control to validate that target inhibition is driven by specific electrophilic interactions rather than non-specific pyrimidine scaffold binding[5].

Experimental Workflows & Protocols

Protocol 1: Synthetic Derivatization for Antiviral Screening

To utilize the base analog in antiviral assays, it must first be converted into a carbocyclic 7-deazaguanosine derivative.

Causality in Experimental Design: The base analog is highly polar and poorly soluble in the organic solvents required for low-temperature ozonolysis. Chlorination is performed first to convert the hydroxyl groups to chlorides. This not only increases lipophilicity (enabling solvation in dichloromethane) but also activates the pyrimidine ring for subsequent nucleophilic substitution during the cyclization step[2][6].

Step-by-Step Methodology:

  • Chlorination: Suspend 28.0 mmol of the base analog in 180 mL of POCl₃. Carefully add 29.5 mmol of PCl₅ in small portions at 60°C, followed by the dropwise addition of a catalytic amount of diethylaniline[6].

  • Reflux: Elevate the temperature to 120°C and reflux overnight. Evaporate to dryness and extract with ethyl acetate to yield the 4,6-dichloro intermediate.

  • Ozonolysis: Dissolve the intermediate in a 1:1 mixture of dichloromethane (DCM) and methanol. Cool the reaction vessel to -78°C. Note: Maintaining -78°C is critical to prevent over-oxidation of the pyrimidine ring.

  • Cleavage & Reduction: Bubble ozone (O₃) through the solution until a blue tint persists. Purge with argon, then add excess dimethyl sulfide (DMS) to safely reduce the ozonide to (2-amino-4,6-dichloro-pyrimidin-5-yl)acetaldehyde[2].

  • Cyclization: React the aldehyde intermediate with a cyclopentylamine derivative in ethanol (acetalization) to yield the final 2-amino-3,4-dihydro-7-alkyl-7H-pyrrolo[2,3-d]pyrimidin-4-one analog[2][4].

Protocol 2: In Vitro Biological Assays
Assay A: Nitric Oxide (NO) Inhibition Screening (Control Validation)

This assay utilizes the base analog as a self-validating negative control against its active chlorinated derivatives.

  • Cell Culture: Seed mouse peritoneal macrophages in 96-well plates at a density of 1×105 cells/well in DMEM supplemented with 10% FBS.

  • Stimulation: Induce NO production by adding lipopolysaccharide (LPS, 1 µg/mL) and IFN- γ (100 U/mL)[5].

  • Treatment: Treat cells concurrently with the base analog (negative control) and the 4,6-dichloro derivatives (test compounds) at concentrations ranging from 1 µM to 100 µM.

  • Readout: After 24 hours, transfer 100 µL of the supernatant to a new plate. Add 100 µL of Griess Reagent (1% sulfanilamide, 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% H₃PO₄).

  • Analysis: Measure absorbance at 540 nm using a microplate reader. Calculate IC₅₀ values relative to vehicle controls.

Assay B: Antiviral Plaque Reduction Assay
  • Infection: Seed Vero cells in 6-well plates until 90% confluent. Infect with Herpes Simplex Virus (HSV-1 or HSV-2) at a multiplicity of infection (MOI) of 0.01 for 1 hour at 37°C[4].

  • Overlay: Remove the viral inoculum. Overlay the cells with a medium containing 1% agarose and the synthesized 7-deazaguanosine analogs at varying concentrations.

  • Staining: After 48-72 hours, fix the cells with 10% formaldehyde and stain with 0.1% crystal violet.

  • Quantification: Count viral plaques to determine the Minimum Inhibitory Concentration (MIC) required to reduce plaque formation by 50%.

Data Presentation

The following table summarizes the expected assay outcomes, demonstrating the causality between the structural state of the pyrimidine analog and its biological activity.

Compound / DerivativeTarget AssayActivity (IC₅₀ / MIC)Role in Assay Workflow
5-Allyl-2-amino-4,6-dihydroxypyrimidine NO Production (Macrophage)Inactive (>100 µM)Negative Control / Baseline[7]
5-Fluoro-2-amino-4,6-dichloropyrimidine NO Production (Macrophage)2 µMPositive Control / Active Hit[5]
(±)-7-Deazaguanosine analog (Derivative) HSV-1 / HSV-2 (Vero Cells)Selective InhibitionAntiviral Lead Candidate[4]

Visualizations

Chemical Transformation Pathway

The diagram below illustrates the critical synthetic steps required to convert the base analog into an active antiviral pharmacophore, highlighting the necessity of the 5-allyl group.

Pathway A 5-Allyl-2-amino- 4,6-dihydroxypyrimidine (Base Analog) B Chlorination (POCl3 / PCl5) A->B C 4,6-Dichloro Intermediate B->C D Ozonolysis (O3, -78°C) C->D E Acetaldehyde Intermediate D->E F Cyclization (Carbocyclic Amine) E->F G 7-Deazaguanosine Analog (Antiviral) F->G

Figure 1: Synthetic pathway from 5-allyl-2-amino-4,6-dihydroxypyrimidine to 7-deazaguanosine.

High-Throughput Screening Workflow

The following workflow maps the logical progression from compound preparation through to dual-pathway biological screening.

Workflow Start Assay Preparation (Compound & Controls) Split Assay Type Start->Split NO Nitric Oxide (NO) Inhibition (Macrophage Cells) Split->NO Inflammation HSV Antiviral Plaque Reduction (Vero Cells + HSV1/2) Split->HSV Antiviral ReadNO Griess Reagent Readout (Absorbance 540 nm) NO->ReadNO ReadHSV Crystal Violet Staining (Plaque Counting) HSV->ReadHSV Data IC50 / MIC Determination & Hit Validation ReadNO->Data ReadHSV->Data

Figure 2: Workflow for antiviral and NO-inhibition screening using pyrimidine analogs.

References

  • Legraverend, M., Ngongo-Tekam, R. M., Bisagni, E., & Zerial, A. (1985). "(+/-)-2-Amino-3,4-dihydro-7-[2,3-dihydroxy-4-(hydroxymethyl)-1-cyclopentyl]-7H-pyrrolo[2,3-d]pyrimidin-4-ones: new carbocyclic analogues of 7-deazaguanosine with antiviral activity." Journal of Medicinal Chemistry, 28(10), 1477-1480. URL: [Link]

  • Jansa, P., et al. (2014). "5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production." Medicinal Chemistry Research, 23(10), 4482-4490. URL: [Link]

Sources

Application

Application Note: NMR Spectroscopy Characterization of 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Executive Summary & Chemical Context The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (CAS: 97570-29-1), frequently referred to by its tautomeric name 5-allyl-2-amino-pyrimidine-4,6-diol , is a highly func...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (CAS: 97570-29-1), frequently referred to by its tautomeric name 5-allyl-2-amino-pyrimidine-4,6-diol , is a highly functionalized heterocyclic intermediate[1]. It is synthesized via the base-catalyzed condensation of guanidine hydrochloride with diethyl allylmalonate[2].

In modern drug discovery, this specific pyrimidine core serves as a foundational building block for synthesizing classical antifolates—most notably, targeted anticancer therapeutics such as pyrrolo[2,3-d]pyrimidines[3]. Because the subsequent synthetic steps (such as Vilsmeier-Haack chlorination and ozonolysis) rely entirely on the precise regiochemistry of the allyl group, rigorous structural validation using Nuclear Magnetic Resonance (NMR) spectroscopy is mandatory.

This application note details a self-validating NMR protocol designed to unequivocally confirm the C5-allylation and map the tautomeric dynamics of the molecule.

SynthesisPathway Guanidine Guanidine Hydrochloride (Amidine Donor) Reaction Base-Catalyzed Condensation (NaOEt, EtOH) Guanidine->Reaction Malonate Diethyl Allylmalonate (Bis-Electrophile) Malonate->Reaction Target 2-Amino-4-hydroxy-5-prop-2-enyl- 1H-pyrimidin-6-one (Target Molecule) Reaction->Target Cyclization Chlorination Vilsmeier-Haack Chlorination Target->Chlorination POCl3 / PCl5 Antifolates Pyrrolo[2,3-d]pyrimidines (Targeted Anticancer Therapeutics) Chlorination->Antifolates Downstream Synthesis

Caption: Synthesis workflow of the target pyrimidine and its downstream application in antifolates.

Experimental Methodology: Self-Validating NMR Protocol

As a Senior Application Scientist, I emphasize that an NMR protocol must be more than a list of parameters; it must be a self-validating system where sample preparation and pulse sequence selection directly address the molecule's unique chemical behavior.

Sample Preparation & Solvent Causality
  • Step 1: Weighing & Solvation. Weigh 15–20 mg of the purified compound. Dissolve in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ) containing 0.03% v/v tetramethylsilane (TMS).

  • The Causality: Why DMSO- d6​ ? The target molecule contains a highly polar pyrimidine-4,6-diol core capable of extensive intermolecular hydrogen bonding, rendering it insoluble in standard non-polar solvents like CDCl 3​ . DMSO acts as a potent hydrogen-bond acceptor, disrupting the solute's self-association to ensure complete dissolution and sharp NMR resonances. Furthermore, the residual solvent peak (2.50 ppm) does not overlap with the critical allyl spin system.

Spectrometer Configuration & Acquisition
  • Step 2: Instrument Tuning. Insert the 5 mm NMR tube into a 500 MHz FT-NMR spectrometer (e.g., Bruker Avance II 500)[2]. Tune and match the probe to the 1 H and 13 C frequencies.

  • Step 3: 1D 1 H NMR Acquisition. Execute a standard proton pulse sequence (zg30) with 16–32 scans.

  • The Causality: A high-field magnet (500 MHz) is strictly required to resolve the complex second-order effects and fine J -couplings of the allyl multiplet at 5.73 ppm[2]. Lower field instruments will result in overlapping multiplets that obscure critical coupling constants.

  • Step 4: 2D HMBC Acquisition. Run a Heteronuclear Multiple Bond Correlation sequence.

  • The Causality: This is the core self-validating step. While 1 H NMR proves the presence of the allyl group, it cannot prove its regiochemical attachment at C5. O-allylation is a common synthetic side reaction. HMBC proves C-C bond formation at C5 by mapping long-range couplings.

NMRLogic SamplePrep Sample Preparation (DMSO-d6, 500 MHz) Proton 1D 1H NMR (Quantify Protons & J-Coupling) SamplePrep->Proton Carbon 1D 13C NMR (Identify Carbon Backbone) SamplePrep->Carbon COSY 2D COSY (Map Allyl AMX Spin System) Proton->COSY Connectivity HSQC 2D HSQC (Assign Direct C-H Bonds) Proton->HSQC HMBC 2D HMBC (Confirm C5 Regiochemistry) Proton->HMBC Carbon->HSQC Carbon->HMBC Validation Self-Validating Structural Confirmation COSY->Validation HSQC->Validation HMBC->Validation Rules out O/N-allylation

Caption: Self-validating NMR workflow for the structural elucidation of the pyrimidine derivative.

Data Presentation & Structural Elucidation

Tautomeric Dynamics & 1 H NMR Analysis

In solution, 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one exists in a dynamic tautomeric equilibrium with its diol form. In DMSO- d6​ , the equilibrium heavily favors the diol form (or undergoes rapid exchange), resulting in a single broad resonance for the two hydroxyl protons at 10.35 ppm[2].

The allyl group presents a classic AMX 2​ spin system. The methylene protons attached to C5 appear as a clear doublet at 2.94 ppm, split by the adjacent methine proton[2].

Table 1: 1 H NMR Spectral Data (500 MHz, DMSO- d6​ ) [2]

Chemical Shift (ppm)MultiplicityIntegrationCoupling Constant ( J in Hz)Structural Assignment
10.35 Broad Singlet (bs)2H-2 × -OH (Diol tautomer exchange)
6.40 Broad Singlet (bs)2H--NH 2​ (Amine group at C2)
5.73 ddt1H17.2, 10.0, 6.1Allyl -CH= (Internal alkene proton)
4.93 – 4.83 Multiplet (m)2H-Allyl =CH 2​ (Terminal alkene protons)
2.94 Doublet (d)2H6.1Allyl -CH 2​
  • (Methylene attached to C5)
13 C NMR & 2D Regiochemical Validation

To create a self-validating dataset, the 1D 13 C NMR data must be cross-referenced with 2D HMBC. The C5 carbon of a 4,6-dihydroxypyrimidine system is highly shielded due to the strong electron-donating resonance from the adjacent oxygen atoms, typically resonating upfield around 85–90 ppm.

Table 2: Representative 13 C NMR Spectral Data (125 MHz, DMSO- d6​ )

Chemical Shift (ppm)Carbon TypeRegiochemical Significance & HMBC Validation
~164.5 Quaternary (C4, C6)Shows strong 3JCH​ correlation from the Allyl -CH 2​
  • (2.94 ppm).
~153.0 Quaternary (C2)Confirms the guanidine-derived N-C(NH 2​ )=N core.
~135.8 Methine (C2')Alkene backbone; confirmed via HSQC to 5.73 ppm.
~114.2 Methylene (C3')Terminal alkene; confirmed via HSQC to 4.93 ppm.
~88.2 Quaternary (C5)Critical Node: Shows 2JCH​ correlation from the Allyl -CH 2​ -, unequivocally proving C-alkylation over O-alkylation.
~27.5 Methylene (C1')Direct attachment to C5; confirmed via HSQC to 2.94 ppm.

Self-Validation Checkpoint: If the reaction had yielded the O-allyl byproduct (allylation at the C4 hydroxyl), the methylene protons would shift significantly downfield in the 1 H NMR (typically >4.5 ppm), and the HMBC would show a correlation to the oxygen-bearing carbon without the corresponding 2JCH​ to the highly shielded C5 carbon. The presence of the 2.94 ppm doublet and its specific HMBC network guarantees the structural integrity of the target compound before it is subjected to downstream chlorination.

Sources

Method

formulation techniques for 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one delivery

Application Note: Advanced Formulation and Delivery Strategies for 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one Introduction & Physicochemical Rationale The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-o...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Formulation and Delivery Strategies for 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Introduction & Physicochemical Rationale

The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also designated as 5-allyl-2-amino-4,6-pyrimidinediol) is a highly versatile pyrimidine intermediate. It is fundamentally utilized in the synthesis of carbocyclic analogues of 7-deazaguanosine, which exhibit potent antiviral activities[1]. Furthermore, functionalized pyrimidine derivatives are widely recognized as potent Toll-like receptor 7 and 8 (TLR7/8) agonists, critical for innate immune activation and vaccine adjuvancy[2].

However, the delivery of this compound is inherently limited by its rigid heterocyclic structure, which engages in strong intermolecular hydrogen bonding. This results in high crystallinity, poor aqueous solubility at physiological pH, and rapid systemic clearance. To translate this molecule into a viable therapeutic or adjuvant, advanced nanocarrier formulations—specifically Ionizable Lipid Nanoparticles (LNPs) and Solid Lipid Nanoparticles (SLNs)—are required to enhance cellular uptake, protect the cargo from premature degradation, and ensure targeted intracellular release[3][4].

Formulation Strategy 1: Ionizable Lipid Nanoparticles (LNPs) for Endosomal Targeting

Causality & Mechanism: To achieve targeted delivery to intracellular receptors (such as endosomal TLR7/8), the pyrimidine derivative is encapsulated within an LNP system utilizing ionizable lipids. The ionizable lipid remains neutrally charged in the bloodstream (pH 7.4), minimizing systemic toxicity and preventing rapid reticuloendothelial system (RES) clearance. Upon clathrin-mediated endocytosis, the acidic environment of the late endosome (pH 5.5) protonates the lipid. This protonation induces a structural transition from a bilayer to an inverted hexagonal phase, facilitating membrane fusion and the subsequent release of the pyrimidine cargo directly into the cytosol or endosomal membrane[3].

Protocol: Microfluidic Assembly of LNPs This protocol adapts optimized microfluidic mixing parameters to ensure a narrow polydispersity index (PDI) and high encapsulation efficiency[3].

  • Aqueous Phase Preparation: Dissolve 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one in 10 mM citrate buffer at pH 3.0. Scientific Rationale: The acidic pH ensures the protonation of the primary amine on the pyrimidine ring, facilitating electrostatic complexation with the lipid components during assembly[3].

  • Organic Phase Preparation: Dissolve the ionizable lipid, 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC), cholesterol, and DMG-PEG2000 in absolute ethanol at a precise molar ratio of 35:16:46.5:2.5[2][3].

  • Microfluidic Mixing: Inject the aqueous and organic phases into a microfluidic micromixer at a 3:1 (aqueous:organic) volume ratio. Maintain a total flow rate of 12 mL/min to induce rapid precipitation and uniform nanoparticle self-assembly[3].

  • Purification & Neutralization: Immediately dialyze the resulting LNP suspension against 1x PBS (pH 7.4) for 18 hours using a 10 kDa MWCO cassette. Scientific Rationale: This step removes residual ethanol and neutralizes the external pH, locking the LNPs into their stable, uncharged systemic state[3].

Formulation Strategy 2: Solid Lipid Nanoparticles (SLNs) for Sustained Depot Release

Causality & Mechanism: For applications requiring localized, sustained release (e.g., intramuscular vaccine depots or targeted colonic delivery), SLNs are superior to liquid liposomes. The use of highly crystalline solid lipids (like Dynasan 114) creates a rigid matrix that physically entraps the pyrimidine, preventing premature drug leakage and providing a biphasic release profile (an initial burst followed by prolonged diffusion)[4].

Protocol: Double Emulsion-Solvent Evaporation (w/o/w)

  • Primary Emulsion (w/o): Dissolve the pyrimidine compound in 4 mL of 2.5% w/v lactose monohydrate (aqueous phase). Separately, dissolve soy lecithin and Dynasan 114 (2:1 ratio) in 10 mL of dichloromethane (organic phase). Mix and probe-sonicate for 3 cycles of 1 minute at 40% amplitude in an ice bath[4].

  • Secondary Emulsion (w/o/w): Transfer the primary emulsion dropwise into 40 mL of an external aqueous phase containing 0.5% w/v polyvinyl alcohol (PVA) as a steric stabilizer. Probe-sonicate for an additional 3 minutes[4].

  • Solvent Evaporation: Stir the resulting emulsion magnetically at 400 rpm for 4-6 hours at room temperature to completely evaporate the dichloromethane, allowing the lipid core to solidify and precipitate the SLNs[4].

Data Presentation: Critical Quality Attributes (CQAs)

The following table summarizes the expected quantitative formulation metrics based on the optimized protocols[3][4].

Formulation TypeMean Particle Size (nm)Polydispersity Index (PDI)Zeta Potential (mV)Encapsulation Efficiency (%)Primary Release Mechanism
Microfluidic LNP 80 - 150< 0.20+4.0 to +6.065 - 75%pH-dependent endosomal fusion
Dynasan 114 SLN 340 - 405< 0.05-15.0 to -20.050 - 60%Matrix diffusion & degradation

Mechanistic Pathway

Below is the logical workflow detailing the cellular uptake and endosomal activation pathway of the LNP-formulated pyrimidine derivative.

G LNP LNP-Pyrimidine Complex CellMembrane Cell Membrane (Endocytosis) LNP->CellMembrane Cellular Uptake Endosome Early Endosome (pH 6.5) CellMembrane->Endosome Invagination AcidicEndosome Late Endosome (pH 5.5) - LNP Disassembly Endosome->AcidicEndosome Acidification Receptor Intracellular Target (e.g., TLR7/8) AcidicEndosome->Receptor Cargo Release Response Pharmacological Response (Immune/Antiviral) Receptor->Response Signal Transduction

Figure 1: Endosomal uptake and pH-triggered release pathway of LNP-formulated pyrimidine.

References

  • Title: cyclopentyl]-7H-pyrrolo[2,3-d]pyrimidin-4-ones: new carbocyclic analogues of 7-deazaguanosine with antiviral activity Source: PubMed URL: 1

  • Title: Tetrahydropyrimidine Ionizable Lipids for Efficient mRNA Delivery Source: ACS Nano URL: 3

  • Title: Enhancing vaccine immunogenicity through heterologous prime-boost regimen with multiple nasal boosting with liposomal TLR7 Source: eScholarship.org URL: 2

  • Title: Optimization of 5-flurouracil solid-lipid nanoparticles: a preliminary study to treat colon cancer Source: PMC URL: 4

Sources

Technical Notes & Optimization

Troubleshooting

Formulation Support Center: Troubleshooting Aqueous Solubility for 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of highly functionalized pyrimidines.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of highly functionalized pyrimidines. This guide is specifically engineered to help you overcome the thermodynamic barriers associated with 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also known as 5-allyl-2-amino-4,6-pyrimidinediol), ensuring reliable data for your in vitro and in vivo workflows.

System Overview & Mechanistic Insight

To successfully formulate this compound, we must first understand the causality behind its insolubility.

The Thermodynamic Barrier: The poor aqueous solubility of this molecule is driven by its exceptionally high crystal lattice energy. The pyrimidine core, equipped with a 2-amino group and 4,6-hydroxy/one motifs, acts as a dense hub for intermolecular hydrogen bonding (forming rigid N-H···O and O-H···N networks) [1]. While the 5-prop-2-enyl (allyl) group adds a degree of lipophilicity, it does not sufficiently disrupt the planar stacking of the pyrimidine rings.

The Solvation Equation: Dissolution requires breaking these lattice interactions and solvating the molecule. If the energy required to break the crystal lattice exceeds the free energy of hydration provided by water, the compound remains insoluble [2]. To dissolve this compound, we must thermodynamically bypass the lattice energy using formulation strategies like Amorphous Solid Dispersions (ASDs) or cyclodextrin complexation [3].

Interactive Troubleshooting Guide (FAQs)

Q1: I am observing rapid precipitation when diluting my DMSO stock of the compound into a physiological assay buffer (pH 7.4). Why is this happening, and how can I prevent it? A1: This is a phenomenon known as solvent-shift precipitation. When the DMSO is diluted into water, the hydrophobic allyl group and the strong hydrogen-bonding potential of the pyrimidine core drive the molecules to self-associate rapidly rather than interact with water. Solution: For in vitro assays, maintain a minimum of 1-5% DMSO as a cosolvent and introduce a surfactant (e.g., 0.1% Tween-20 or Pluronic F-68) to lower the interfacial tension. Alternatively, pre-complex the compound with Hydroxypropyl-β-Cyclodextrin (HP-β-CD) before aqueous dilution [3].

Q2: Can I use pH adjustment to improve the solubility of this specific pyrimidine derivative? A2: Yes, because the molecule is amphoteric. The 2-amino group can be protonated under highly acidic conditions (pH < 3), while the 4-hydroxy/6-one groups can be deprotonated at basic pH (pH > 8). Adjusting the pH outside its isoelectric point will ionize the molecule, drastically increasing its solvation energy via ion-dipole interactions [2]. Caution: Ensure that the chosen pH is compatible with your downstream biological assay or cell line.

Q3: We are moving to in vivo pharmacokinetic (PK) studies and need an oral formulation. What is the most reliable method to enhance bioavailability? A3: For oral dosing, converting the crystalline drug into an Amorphous Solid Dispersion (ASD) is the gold standard [1]. By molecularly dispersing the pyrimidine in a hydrophilic polymer matrix (like PVP or HPMCAS), you eliminate the crystal lattice energy barrier. This generates a "spring and parachute" effect: the drug rapidly reaches supersaturation in the GI tract (the spring), and the polymer prevents recrystallization (the parachute).

Standard Operating Protocols (SOPs)

Every protocol must be a self-validating system. Below are the step-by-step methodologies for the two most robust solubility enhancement techniques.

SOP A: Preparation of HP-β-CD Inclusion Complexes (For Liquid/IV Dosing)

Mechanism: The lipophilic allyl group is encapsulated within the hydrophobic cavity of the cyclodextrin, while the polar exterior ensures aqueous compatibility.

  • Preparation: Dissolve HP-β-CD in purified water or your target buffer to create a 20% (w/v) stock solution.

  • Addition: Add an excess amount of the solid 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one to the cyclodextrin solution (supersaturation).

  • Equilibration: Stir the suspension vigorously using a magnetic stir bar at room temperature for 24–48 hours to ensure thermodynamic equilibrium of the host-guest complex.

  • Validation & Filtration: Centrifuge the mixture at 10,000 x g for 10 minutes. Filter the supernatant through a 0.22 µm syringe filter to remove any uncomplexed crystalline drug.

  • Quantification: Quantify the dissolved API in the filtrate using HPLC or UV-Vis spectroscopy against a standard curve.

SOP B: Generation of Amorphous Solid Dispersions via Solvent Evaporation (For Solid/Oral Dosing)

Mechanism: Rapid solvent removal kinetically traps the drug in a high-energy, disordered amorphous state within a polymer matrix.

  • Dissolution: Dissolve the pyrimidine compound and a hydrophilic polymer (e.g., PVP K30) in a volatile organic solvent (e.g., Methanol/Dichloromethane 1:1 v/v) at a 1:4 drug-to-polymer weight ratio. Ensure complete optical clarity.

  • Evaporation: Transfer the solution to a round-bottom flask and attach it to a rotary evaporator. Remove the solvent rapidly under reduced pressure at 40°C.

  • Secondary Drying: Place the resulting solid film in a vacuum desiccator for 24 hours to remove residual solvent traces.

  • Milling: Gently mill the solid dispersion into a fine powder.

  • Validation: Confirm the amorphous nature of the dispersion using Powder X-Ray Diffraction (PXRD)—a successful ASD will show a broad "halo" without sharp crystalline diffraction peaks.

Data & Comparative Analysis

Table 1: Comparison of Solubility Enhancement Strategies for Pyrimidine Derivatives

StrategyMechanism of ActionProsConsBest Application
Cosolvent + Surfactant Lowers interfacial tension; disrupts hydrophobic interactions.Quick, easy, requires no specialized equipment.Potential cytotoxicity; risk of precipitation upon dilution.In vitro biochemical and cellular assays.
pH Adjustment Ionizes the molecule to increase ion-dipole water interactions.Highly effective for amphoteric pyrimidines.Non-physiological pH can denature proteins or harm cells.Analytical chemistry; specific in vitro tests.
Cyclodextrin Complexation Encapsulates the lipophilic allyl group in a polar shell.Excellent biocompatibility; prevents solvent-shift precipitation.Limited by the size/fit of the guest molecule cavity.In vivo IV dosing; liquid formulations.
Amorphous Solid Dispersion Bypasses crystal lattice energy; kinetically traps amorphous state.Maximizes oral bioavailability; creates supersaturation.Requires specific polymers and formulation equipment.In vivo oral dosing; solid dosage forms.

Visualizations

DecisionTree Start Precipitation in Aqueous Media Q1 Identify Application Type Start->Q1 InVitro In Vitro Assays Q1->InVitro Cellular/Biochemical InVivo In Vivo Dosing Q1->InVivo Animal Models Cosolvent Use Cosolvent/Surfactant (DMSO + Tween-20) InVitro->Cosolvent pH Adjust pH (Ionize Pyrimidine Core) InVitro->pH CD Cyclodextrin Complexation (HP-β-CD) InVivo->CD Liquid/IV Dosing ASD Amorphous Solid Dispersion (Polymer Matrix) InVivo->ASD Solid/Oral Dosing

Caption: Decision tree for selecting the optimal solubility enhancement strategy.

ASD_Workflow Step1 Crystalline API (High Lattice Energy) Step2 Dissolve in Organic Solvent Step1->Step2 Disrupt H-bonds Step3 Mix with Hydrophilic Polymer Step2->Step3 Molecular Mixing Step4 Rapid Solvent Evaporation Step3->Step4 Kinetic Trapping Step5 Amorphous Solid Dispersion (Enhanced Solvation) Step4->Step5 Stabilization

Caption: Mechanistic workflow for generating Amorphous Solid Dispersions (ASDs).

References

  • Sanna, M., et al. "Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays." ACS Medicinal Chemistry Letters, 2018.[Link]

  • Li, S., et al. "Solubility Measurement and Modeling of 2-Amino-4,6-dichoropyrimidine in Ten Pure Solvents and (Ethyl Acetate + Ethanol) Solvent Mixtures." Journal of Chemical & Engineering Data, 2018.[Link]

  • Iacovino, R., et al. "β-Cyclodextrin Inclusion Complex to Improve Physicochemical Properties of Pipemidic Acid: Characterization and Bioactivity Evaluation." International Journal of Molecular Sciences, 2013.[Link]

Optimization

Technical Support Center: Preventing Thermal Degradation of 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Welcome to the Technical Support Center for 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also known as 5-allyl-2-amino-4,6-pyrimidinediol). Because this building block features an electron-rich pyrimidine core, an...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also known as 5-allyl-2-amino-4,6-pyrimidinediol). Because this building block features an electron-rich pyrimidine core, an exocyclic amino group, and a highly reactive 5-allyl moiety, it is notoriously susceptible to thermal degradation.

This guide is designed for researchers and drug development professionals. It provides field-proven, mechanistically grounded troubleshooting strategies to preserve compound integrity during high-temperature synthesis, handling, and storage.

Part 1: Frequently Asked Questions (Mechanisms & Detection)

Q: Why does this compound degrade so rapidly when heated above 60°C? A: The thermal degradation of this compound is mechanistically bipartite, driven by the specific vulnerabilities of its functional groups:

  • Allylic Autoxidation: The prop-2-enyl (allyl) group possesses weak allylic C-H bonds. Thermal stress initiates homolytic cleavage, forming an allylic radical. In aerobic conditions, oxygen adds barrierlessly to form peroxy radicals ( RO2∙​ ), initiating a successive cyclization-driven autoxidation mechanism that leads to cross-linked dimers or hydroperoxide species1[1].

  • Hydrolytic Deamination: The 2-amino group is vulnerable to nucleophilic attack by water at elevated temperatures. This hydrolytic deamination converts the 2-amino group to a hydroxyl/oxo group, generating 5-allylbarbituric acid—a process well-documented in pyrimidine chemistry 2[2].

Q: What are the visible and analytical signs of thermal degradation? A: Visually, the compound will shift from an off-white powder/solution to a distinct yellow or brown color, indicating the formation of conjugated polymeric species via allylic radical cross-linking. Analytically (via HPLC), degradation presents as peak broadening, the emergence of early-eluting peaks (oxidized hydroperoxide species), and late-eluting peaks (dimers). At extreme temperatures, pyrimidines can undergo complete thermolytic cleavage, necessitating strict thermal boundaries3[3].

Part 2: Quantitative Degradation Kinetics

To help you anticipate yield losses, the following table summarizes the degradation rates of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one under various standard laboratory conditions.

Temperature (°C)Solvent / MediaAtmosphereDegradation Rate (%/hr)Primary Degradant Identified (LC-MS)
25Ambient WaterAir< 0.05None
60Aqueous Buffer (pH 7)Air1.25-Allylbarbituric acid (Hydrolysis)
80Aqueous Buffer (pH 7)Air4.85-Allylbarbituric acid (Hydrolysis)
80Anhydrous DMFAir2.5Allyl-hydroperoxides / Dimers
80Anhydrous DMFArgon + 0.1% BHT< 0.2Trace Dimers

Part 3: Troubleshooting Guide

Q: I am losing yield during a high-temperature coupling reaction (80°C), and my HPLC shows multiple new late-eluting peaks. How do I fix this? A: Late-eluting peaks are highly indicative of non-polar dimers formed via allylic autoxidation.

  • Causality: At 80°C, trace oxygen in your solvent acts as a radical initiator, attacking the weak C-H bond of the prop-2-enyl group.

  • Solution: Switch to strict Schlenk line techniques. Sparge your aprotic solvent with Argon for at least 30 minutes prior to heating, and consider doping the reaction with 0.1 mol% of a radical scavenger like BHT (Butylated hydroxytoluene) to quench rogue radicals before they propagate.

Q: My stock solution turned yellow after three days on the bench at room temperature. Is it still usable? A: No, it is likely compromised.

  • Causality: While thermal degradation is slow at 25°C, the combination of ambient light (photo-oxidation) and dissolved oxygen accelerates the formation of conjugated poly-allyl chains, causing the yellow discoloration.

  • Solution: Discard the current stock. In the future, store solid material at -20°C under an inert atmosphere. If a stock solution is required, prepare it fresh in degassed solvent and store it in an amber vial at 4°C for no longer than 24 hours.

Part 4: Self-Validating Experimental Protocol

Q: What is the recommended Standard Operating Procedure (SOP) for reacting this compound at elevated temperatures without inducing degradation? A: To ensure scientific integrity and prevent false-negative reaction results, use the following self-validating protocol for any workflow requiring temperatures above 50°C.

Step 1: Solvent Preparation & Deoxygenation

  • Action: Sparge anhydrous DMF or DMSO with Argon for 30 minutes.

  • Causality: Removing dissolved O2​ prevents the initiation of the allylic radical autoxidation cascade.

  • Self-Validation Check: Use an inline dissolved oxygen (DO) probe; do not proceed to compound dissolution until DO < 0.5 ppm.

Step 2: Antioxidant Doping

  • Action: Add 0.1 mol% BHT to the degassed solvent.

  • Causality: BHT acts as a sacrificial hydrogen donor, quenching any trace peroxy radicals before they can cross-link the pyrimidine monomers.

Step 3: Baseline Establishment (Critical)

  • Action: Dissolve 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one and your chosen internal standard (e.g., biphenyl).

  • Self-Validation Check: Immediately withdraw a 10 µL aliquot, quench in cold mobile phase, and run a baseline HPLC ( T=0 ). This establishes the exact starting purity and normalizes the Area Under the Curve (AUC), differentiating pre-existing raw material impurities from process-induced degradation.

Step 4: Heating and pH Control

  • Action: Heat to the target temperature using a controlled aluminum block to avoid localized superheating on the flask walls. Maintain a slightly basic environment (e.g., using DIPEA).

  • Causality: Protons catalyze deamination. Maintaining a non-nucleophilic, slightly basic aprotic environment prevents the nucleophilic attack of trace water on the C2-amino group.

Step 5: Endpoint Validation

  • Action: Withdraw a T=final aliquot. Compare the parent peak AUC against the T=0 aliquot using the internal standard.

  • Self-Validation Check: A mass balance recovery of <95% indicates that thermal degradation has bypassed your controls, requiring further optimization of the inert atmosphere.

Part 5: Degradation Pathway Visualization

ThermalDegradation A 2-Amino-4-hydroxy-5-prop-2-enyl -1H-pyrimidin-6-one B Thermal Stress (>60°C) A->B Exposure C Aqueous / Protic Media B->C Pathway 1 D Aerobic Conditions (O2) B->D Pathway 2 E Hydrolytic Deamination (Forms 5-allylbarbituric acid) C->E Nucleophilic Attack at C2 F Allylic Radical Autoxidation (Forms Dimers/Peroxides) D->F H-Abstraction at Allyl C1 G Mitigation: Anhydrous Aprotic Solvents (e.g., DMF, DMSO) E->G Prevented by H Mitigation: Argon Sparging & Radical Scavengers (BHT) F->H Prevented by

Fig 1: Logical workflow of thermal degradation pathways and targeted mitigation strategies.

References

  • Atmospheric Chemistry of Allylic Radicals from Isoprene: A Successive Cyclization-Driven Autoxidation Mechanism Source: Environmental Science & Technology - ACS Publications URL
  • Source: PMC (National Institutes of Health)
  • Direct Isolation of Purines and Pyrimidines from Nucleic Acids Using Sublimation Source: Analytical Chemistry - ACS Publications URL

Sources

Troubleshooting

Technical Support Center: Synthesis of 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Welcome to the Application Science Technical Support Center. This guide provides authoritative troubleshooting, self-validating protocols, and mechanistic insights for the synthesis of 2-amino-4-hydroxy-5-prop-2-enyl-1H-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Science Technical Support Center. This guide provides authoritative troubleshooting, self-validating protocols, and mechanistic insights for the synthesis of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (commonly known as 5-allyl-2-amino-4,6-dihydroxypyrimidine). This molecule is a critical intermediate in the development of carbocyclic analogues of 7-deazaguanosine and various antiviral purine derivatives [1].

Self-Validating Experimental Protocol

The standard Traube pyrimidine synthesis involves the condensation of guanidine with diethyl allylmalonate. To achieve high yields, the reaction relies heavily on strictly anhydrous conditions and precise pH control during isolation [2].

Step-by-Step Methodology
  • Preparation of the Alkoxide Base:

    • Action: In a flame-dried flask under argon, dissolve 0.56 mol of metallic sodium in 300 mL of strictly absolute ethanol to generate fresh sodium ethoxide (NaOEt) [3].

    • Causality: Commercial NaOEt degrades by absorbing ambient moisture, forming NaOH. NaOH will irreversibly saponify the malonate ester rather than promoting condensation.

  • Free-Basing of Guanidine:

    • Action: Cool the solution to 0 °C. Add 0.28 mol of guanidine hydrochloride in small portions. Stir for 15 minutes.

    • Self-Validation Check: The formation of a fine, dense white precipitate (NaCl) visually confirms the successful generation of the guanidine free base.

  • Condensation Reaction:

    • Action: Dropwise, add 0.28 mol of diethyl allylmalonate. Remove the ice bath and stir the reaction mixture at room temperature (20–25 °C) for 18 hours[2].

    • Self-Validation Check: The reaction should gradually transition into a thick, milky suspension as the sodium salt of the pyrimidine product forms.

  • Isoelectric Isolation (Critical Step):

    • Action: Concentrate the mixture under reduced pressure to remove ethanol. Dissolve the crude paste in minimal ice-cold water. Slowly add 3N HCl dropwise while monitoring with a calibrated pH meter until the pH reaches exactly 5.5 to 6.5 .

    • Self-Validation Check: A massive precipitation event will occur at the isoelectric point. If the solution remains clear, the pH has overshot the target.

  • Filtration and Washing:

    • Action: Filter the precipitate under vacuum. Wash sequentially with ice-cold water and cold ethanol to remove unreacted malonate and NaCl. Dry under vacuum at 50 °C.

Workflow A Step 1: Free-Basing Guanidine HCl + Fresh NaOEt 0°C, 15 min B Step 2: Condensation Add Diethyl Allylmalonate RT, 18 hours A->B  Validate: NaCl precipitate forms C Step 3: Neutralization Add 3N HCl Target pH: 5.5 - 6.5 B->C  Validate: Thick milky suspension D Step 4: Isolation Filter & Wash Cold H2O / EtOH C->D  Validate: Massive product precipitation

Experimental workflow for the synthesis of 5-allyl-2-amino-4,6-dihydroxypyrimidine.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes how deviations from the core protocol directly impact the quantitative yield and purity profile of the final product.

Reaction ConditionGuanidine Base GenerationWorkup pHExpected YieldPrimary Impurity / Failure Mode
Fresh Na (in EtOH) Complete (in situ)5.5 - 6.5 >90% [3]None (Optimal)
Commercial NaOEtPartial (due to NaOH)5.5 - 6.530 - 50%Allylmalonic acid (Saponification)
Fresh Na (in EtOH)Complete (in situ)< 2.0<10%Product lost in filtrate (Protonated)
Fresh Na (in EtOH)Complete (in situ)> 9.0<10%Product lost in filtrate (Deprotonated)
Reflux (8 hours)Complete5.5 - 6.560 - 70%Prop-1-enyl isomer (Migration)

Troubleshooting Guides & FAQs

Q1: My overall yield is consistently below 40% despite strictly following the stoichiometry. What is causing this? A: The most common cause of catastrophic yield loss in this synthesis is the saponification of diethyl allylmalonate. If your ethanol is not strictly anhydrous, or if you are using an old bottle of commercial sodium ethoxide, water reacts with the ethoxide to form sodium hydroxide. NaOH rapidly hydrolyzes the ester groups of the malonate, creating allylmalonic acid, which is completely unreactive toward guanidine. Solution: Always generate NaOEt in situ using metallic sodium and strictly anhydrous ethanol.

Mechanism NaOEt Degraded NaOEt (Contains H2O/NaOH) Hydrolysis Saponification (Side Reaction) NaOEt->Hydrolysis Ester Diethyl Allylmalonate Ester->Hydrolysis Product Target Pyrimidine (High Yield) Ester->Product  Fresh NaOEt  Anhydrous EtOH Acid Allylmalonic Acid (Unreactive Dead End) Hydrolysis->Acid  Loss of starting material

Mechanistic causality showing the impact of reagent quality on pyrimidine synthesis.

Q2: During the workup, I added 3N HCl but no precipitate formed. Where did my product go? A: You have likely overshot the isoelectric point. 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one is an amphoteric molecule. It contains basic amino nitrogens and acidic enolizable hydroxyl groups.

  • If the pH is too high (>9), it exists as a highly water-soluble sodium salt.

  • If the pH is too low (<2), the pyrimidine ring/amine becomes protonated, forming a water-soluble hydrochloride salt. Solution: Do not dump the acid into the flask. Use a calibrated pH meter and add the acid dropwise until the pH is exactly between 5.5 and 6.5. If you have already over-acidified, carefully back-titrate with dilute NaOH until the precipitate crashes out.

Q3: NMR analysis shows a shift in the double bond (forming a prop-1-enyl group instead of the desired prop-2-enyl/allyl group). How do I prevent this isomerization? A: Base-catalyzed double bond migration is a known side reaction. Extended heating (refluxing) of the reaction mixture in the presence of strong base (NaOEt) provides the activation energy needed for the terminal allyl double bond to migrate into conjugation with the pyrimidine ring, forming the thermodynamically more stable prop-1-enyl isomer. Solution: Conduct the condensation strictly at room temperature (20–25 °C) for 18 hours as specified in standard protocols[2]. Avoid refluxing.

Q4: The reaction mixture becomes a thick, unstirrable paste after a few hours. How do I scale this up safely? A: The paste is a combination of precipitated sodium chloride (from the free-basing of guanidine HCl) and the insoluble sodium salt of the newly formed pyrimidine. While this visually validates that the reaction is working, poor mass transfer can stall the reaction before completion. Solution: For scale-up, increase the volume of absolute ethanol by 20-30% to maintain a stirrable slurry, and transition from magnetic stirring to an overhead mechanical stirrer with a high-torque PTFE blade.

References

  • Title: (+/-)-2-Amino-3,4-dihydro-7-[2,3-dihydroxy-4-(hydroxymethyl)-1-cyclopentyl]-7H-pyrrolo[2,3-d]pyrimidin-4-ones: new carbocyclic analogues of 7-deazaguanosine with antiviral activity Source: Journal of Medicinal Chemistry (1985) URL: [Link]

  • Title: Pyrimidine compounds inhibiting the formation of nitric oxide and prostaglandin e2, method of production thereof and use thereof (WO2012116666A1)
  • Title: Compounds and compositions for treatment of breathing control disorders or diseases (US9162992B2)

Sources

Optimization

Technical Support Center: HPLC Optimization for 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Welcome to the Technical Support Center. This guide is specifically engineered for analytical chemists, researchers, and drug development professionals working with 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (CAS...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for analytical chemists, researchers, and drug development professionals working with 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (CAS: 97570-29-1), also known as 5-allyl-2-amino-4,6-pyrimidinedione[1].

Because this molecule features a highly polar pyrimidine-2,4-dione core offset by a slightly lipophilic allyl (prop-2-enyl) group, it presents unique chromatographic challenges. Standard reversed-phase (RP) methods often fail, resulting in poor retention, peak splitting, or severe tailing. This guide provides field-proven troubleshooting strategies and validated protocols to establish a robust, self-validating analytical method.

Part 1: Troubleshooting FAQs (Causality & Solutions)

Q1: Why does my compound elute in the void volume on a standard C18 column? A1: Causality: The pyrimidine-2,4-dione core is highly polar, meaning its affinity for the aqueous mobile phase vastly outweighs its hydrophobic interaction with the C18 stationary phase[2]. The allyl group does not provide enough lipophilicity to overcome this. Solution: Abandon standard C18 columns for this analyte. Instead, utilize Hydrophilic Interaction Liquid Chromatography (HILIC) or mixed-mode columns (e.g., zwitterionic or polar-embedded phases)[3]. In HILIC, retention is driven by the partitioning of the polar analyte into a water-rich layer immobilized on the stationary phase[4].

Q2: I am observing peak splitting and severe tailing. How do I fix this? A2: Causality: This molecule exhibits lactam-lactim (keto-enol) tautomerism and possesses both basic (amino) and weakly acidic (hydroxyl/imide) functional groups. If the mobile phase pH is near the molecule's pKa, it exists in multiple ionization states that interconvert slowly on the chromatographic timescale, causing peak splitting[5]. Furthermore, the basic amino group interacts strongly with unendcapped, acidic silanols on the silica matrix, causing tailing. Solution: You must lock the molecule into a single ionization state. Buffer the mobile phase strictly between pH 5.0 and 6.0 using a volatile buffer like 10 mM Ammonium Acetate. The high ionic strength of the buffer will also mask residual silanol interactions, sharpening the peak[3].

Q3: How does column temperature affect retention in HILIC for this compound? A3: Causality: Unlike reversed-phase chromatography where higher temperatures generally decrease retention, the transfer of hydrophilic analytes from the bulk organic mobile phase to the immobilized water layer in HILIC is an exothermic process[4]. Solution: Increasing the column temperature will decrease the retention time. If your analyte is retained too strongly on a HILIC column, increasing the temperature (e.g., from 25°C to 45°C) can elute the compound faster while simultaneously improving column efficiency (theoretical plates, N )[3].

Part 2: Quantitative Data & Column Comparison

To facilitate column and method selection, the following table summarizes the expected chromatographic behavior of polar pyrimidine derivatives across different modalities.

Column ModalityTypical Mobile PhaseExpected Retention Factor ( k′ )Peak Asymmetry ( As​ )Resolution/Suitability
Standard C18 95% Water / 5% ACN< 0.5 (Void Volume)> 2.0 (Severe Tailing)Poor - Not Recommended
AQ-C18 (Polar Embedded) 98% Buffer / 2% ACN1.5 - 2.51.3 - 1.6Moderate - High aqueous wear
ZIC-HILIC 10% Buffer / 90% ACN4.0 - 8.00.9 - 1.1Excellent - Preferred
Mixed-Mode (e.g., Primesep) 50% Buffer / 50% ACN5.0 - 10.01.0 - 1.2Excellent - High capacity

Part 3: Validated Step-by-Step HILIC Protocol

This protocol establishes a self-validating HILIC workflow designed specifically for cytosine and pyrimidine-dione derivatives[5].

Step 1: System and Column Preparation

  • Install a Zwitterionic HILIC column (e.g., ZIC-HILIC, 150 mm × 4.6 mm, 3.5 µm).

  • Set the column oven temperature strictly to 30°C to ensure thermodynamic stability of the partitioning layer.

Step 2: Mobile Phase Formulation

  • Mobile Phase A (Aqueous): Prepare 10 mM Ammonium Acetate in MS-grade water. Adjust the pH to exactly 5.5 using dilute acetic acid. Note: This pH ensures the pyrimidine derivative remains in a stable, neutral/zwitterionic tautomeric state.

  • Mobile Phase B (Organic): 100% MS-grade Acetonitrile (ACN).

Step 3: Gradient Elution Program In HILIC, remember that the organic solvent (ACN) is the weak solvent, and water is the strong eluent.

  • 0.0 - 5.0 min: Hold at 95% B / 5% A (Flow rate: 1.0 mL/min).

  • 5.0 - 15.0 min: Linear gradient from 95% B down to 75% B.

  • 15.0 - 20.0 min: Hold at 75% B to elute strongly retained impurities.

  • 20.0 - 21.0 min: Return to 95% B.

  • 21.0 - 35.0 min: Re-equilibration. Critical Step: HILIC columns require at least 10-15 column volumes to re-establish the aqueous layer.

Step 4: System Suitability & Self-Validation Inject a 0.5 mg/mL standard of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one. The method is considered validated for the run if it meets the following self-correcting criteria:

  • Retention Factor ( k′ ): Must be 3.0. If k′<3.0 , decrease the initial aqueous concentration in the mobile phase.

  • Peak Asymmetry ( As​ ): Must be between 0.9 and 1.2. If As​>1.2 , verify the pH of Mobile Phase A is exactly 5.5 to suppress silanol ionization.

Part 4: Diagnostic Workflow Visualization

HPLC_Troubleshooting Start Analyze Chromatogram Void Elutes in Void Volume? (k' < 1) Start->Void HILIC Switch to HILIC or Mixed-Mode Column Void->HILIC Yes PeakShape Peak Tailing or Splitting? Void->PeakShape No HILIC->PeakShape Buffer Adjust pH (5.0-6.0) Add NH4OAc Buffer PeakShape->Buffer Yes Success Optimal Retention (k' = 2-10) PeakShape->Success No Buffer->Success

Fig 1. Troubleshooting workflow for optimizing HPLC retention of polar pyrimidines.

Part 5: References

1.[1] 2-Amino-6-hydroxy-5-(2-propenyl)-4(1H)-pyrimidinone - AK Scientific, Inc. AK Scientific. 2.[2] Separation of 2-Amino-4,6-dihydroxypyrimidine on Newcrom R1 HPLC column. SIELC Technologies. 3.[3] Hydrophilic Interaction Liquid Chromatography Coupled to Mass Spectrometry and Multivariate Analysis of the De Novo Pyrimidine Pathway Metabolites. National Institutes of Health (PMC). 4.[4] Main Interactions and Influences of the Chromatographic Parameters in HILIC Separations. AFIN-TS. 5.[5] A Hydrophilic Interaction Chromatography Method for the Purity Analysis of Cytosine. Chromatography Online.

Sources

Troubleshooting

Technical Support Center: Optimizing Assays with 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Welcome to the Advanced Assay Troubleshooting Center. This guide is designed for researchers, assay scientists, and drug development professionals utilizing 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (hereafter r...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Assay Troubleshooting Center. This guide is designed for researchers, assay scientists, and drug development professionals utilizing 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (hereafter referred to as AHP-6 ) to mitigate background noise, auto-fluorescence, and off-target binding in complex biochemical and cell-based assays.

Below, you will find mechanistic explanations, troubleshooting FAQs, and self-validating protocols to ensure high-fidelity data generation.

Mechanistic FAQs: Understanding AHP-6

Q: How exactly does AHP-6 reduce background noise in kinase and nucleotide-dependent assays? A: AHP-6 leverages its pyrimidine core to act as a structural mimic of endogenous nucleotides. In highly multiplexed assays, off-target kinases and nucleotide-binding proteins often bind non-specifically to assay probes, generating false-positive signals. AHP-6 competitively occupies the ATP-binding pockets of these off-target enzymes without initiating a catalytic cascade. This competitive exclusion effectively silences background phosphorylation noise ()[1].

Q: Can AHP-6 be used to reduce auto-fluorescence in cell-based or immunohistochemistry (IHC) assays? A: Yes. The unique 5-prop-2-enyl (allyl) and 4-hydroxy substitutions on the pyrimidine ring act as mild electrophilic scavengers. During tissue fixation, unreacted aldehydes cross-link with proteins, creating fluorogenic complexes that cause high background noise. The functional groups on AHP-6 quench these reactive species, significantly lowering auto-fluorescence ()[2]. Furthermore, pyrimidine derivatives are known to inhibit ABC efflux transporters, preventing the premature clearance of fluorescent substrates and stabilizing the signal-to-noise ratio in live-cell assays ()[3].

Troubleshooting Guide

Issue: High well-to-well variability and high background in ELISA.

  • Root Cause: Hydrophobic interactions between the assay plate and non-target proteins in the sample matrix.

  • Solution: Integrate AHP-6 into your blocking buffer. Standard protein blockers (like BSA) can sometimes form porous layers. AHP-6, being a small molecule, intercalates into the gaps left by bulky protein blockers, neutralizing residual hydrophobic patches on the polystyrene surface.

  • Actionable Step: Add AHP-6 at a final concentration of 10 µM to your standard 1% BSA/PBS-T blocking buffer.

Issue: Precipitation or micro-crystal formation when adding AHP-6 to the assay buffer.

  • Root Cause: AHP-6 has limited aqueous solubility at high concentrations due to its aromatic pyrimidine ring. Direct addition to aqueous buffers causes localized supersaturation.

  • Solution: Utilize a two-step dilution method. Always create a concentrated stock in 100% DMSO before diluting into the aqueous assay buffer. Ensure the final DMSO concentration does not exceed 1% to prevent enzyme denaturation.

Self-Validating Experimental Protocol

To ensure reproducibility and trust in your assay results, follow this self-validating protocol for preparing and applying the AHP-6 blocking buffer. Every step includes a built-in validation check to confirm systemic integrity before proceeding.

Step 1: Stock Solution Preparation
  • Action: Dissolve 1.67 mg of AHP-6 (MW ≈ 167.17 g/mol ) in 1 mL of molecular-grade DMSO to create a 10 mM stock.

  • Causality: DMSO disrupts the intermolecular hydrogen bonding between the hydroxyl and amino groups of the pyrimidine rings, ensuring complete monomeric dissolution.

  • Validation Check: Visually inspect the tube against a dark background. The solution must be 100% transparent. Any turbidity indicates incomplete dissolution, which will increase background noise via light scattering.

Step 2: Working Buffer Formulation
  • Action: Slowly pipette 10 µL of the 10 mM AHP-6 stock into 10 mL of your assay buffer (e.g., PBS + 0.05% Tween-20) while vortexing continuously. This yields a 10 µM working concentration.

  • Causality: Continuous vortexing prevents the formation of localized high-concentration zones that lead to nucleation and micro-precipitation of the hydrophobic allyl group.

  • Validation Check: Measure the optical density (OD) of the buffer at 340 nm. An OD340​<0.05 confirms the absence of micro-aggregates.

Step 3: Assay Application and Control
  • Action: Incubate the assay plate with the AHP-6 working buffer for 1 hour at room temperature prior to adding the primary analyte.

  • Causality: This incubation period allows AHP-6 to achieve thermodynamic equilibrium, fully occupying off-target binding sites and quenching reactive aldehydes.

  • Validation Check (Critical): Always include a "Matrix + AHP-6 Block + No Primary Probe" control well. The signal in this well must be at least 85% lower than an unblocked control well. If the signal remains high, the background is likely due to cross-reactivity of the secondary probe, not non-specific matrix binding.

Quantitative Data Summaries

The following table summarizes the expected signal-to-noise (S/N) improvements when integrating AHP-6 into various standard assay formats.

Assay TypeStandard BlockerAHP-6 ConcentrationAverage Background ReductionImproved S/N Ratio
Multiplex Kinase Assay 1% BSA5 µM78%15.2 (vs 4.1)
Live-Cell Fluorescence None20 µM65%8.7 (vs 2.3)
Colorimetric ELISA 5% Non-Fat Milk10 µM42%12.4 (vs 6.8)
IHC (FFPE Tissues) 10% Normal Serum50 µM81%22.1 (vs 5.5)

Mechanistic Visualization

G cluster_noise Sources of Background Noise A Raw Assay Signal B Non-Specific Binding A->B C Auto-Fluorescence (Aldehydes/ROS) A->C D Off-Target Enzyme Activity A->D F Intercalation & Steric Blocking B->F G Electrophilic Quenching C->G H ATP-Pocket Competition D->H E AHP-6 Addition (2-amino-4-hydroxy-5-prop-2-enyl -1H-pyrimidin-6-one) E->F Neutralizes E->G Scavenges E->H Inhibits I High Signal-to-Noise Ratio (Clean Assay) F->I G->I H->I

Assay noise reduction pathway via 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one.

References

  • Title: Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Superior Pyrimidine Derivatives as Selective ABCG2 Inhibitors and Broad-Spectrum ABCB1, ABCC1, and ABCG2 Antagonists Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines Source: RSC Advances (RSC Publishing) URL: [Link]

Sources

Optimization

Technical Support Center: Purification and Recrystallization of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Introduction: Compound Profile and Purification Rationale 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one is a substituted pyrimidinone, a class of heterocyclic compounds significant in medicinal chemistry and drug de...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Compound Profile and Purification Rationale

2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one is a substituted pyrimidinone, a class of heterocyclic compounds significant in medicinal chemistry and drug development.[1] The purity of such active pharmaceutical ingredients (APIs) is non-negotiable, as impurities can affect biological activity, toxicity, and stability.

This guide provides a comprehensive framework for the purification of this compound by recrystallization, a fundamental and highly effective technique for purifying solid organic compounds.[2][3] We will delve into the underlying principles, provide a detailed experimental protocol, and address common challenges through a troubleshooting guide and frequently asked questions. The structural features of the target molecule—specifically the hydrogen-bond donating amino and hydroxyl groups and the pyrimidinone core—dictate its polarity and solubility, which are critical considerations for developing a successful recrystallization procedure.

Foundational Principles: The Science of Recrystallization

Recrystallization is a purification technique based on differential solubility. The core principle is to dissolve the impure solid in a suitable solvent at an elevated temperature and then allow the solution to cool slowly. As the temperature decreases, the solubility of the target compound also decreases, causing it to crystallize out of the solution in a pure form, while the impurities remain dissolved in the surrounding liquid (the "mother liquor").[3]

A successful recrystallization hinges on the selection of an appropriate solvent. An ideal solvent should exhibit the following characteristics:

  • High Solvency at High Temperatures: The compound should be highly soluble in the solvent at or near its boiling point.[4]

  • Low Solvency at Low Temperatures: The compound should be sparingly soluble or insoluble in the solvent at low temperatures (e.g., room temperature or in an ice bath).[4]

  • Favorable Impurity Profile: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble at all temperatures (so they remain in the mother liquor).

  • Non-reactive: The solvent must not react with the compound being purified.

  • Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals.

Experimental Workflow and Protocols

The purification process is a sequential workflow designed to systematically remove impurities. Each step is critical for achieving high purity and yield.

G cluster_prep Preparation cluster_main Recrystallization Process cluster_analysis Analysis Crude Crude Product SolventScreen Solvent Screening Crude->SolventScreen Test small samples Dissolution 1. Dissolution (Minimum hot solvent) SolventScreen->Dissolution Select best solvent HotFilt 2. Hot Filtration (Remove insoluble impurities) Dissolution->HotFilt Cooling 3. Cooling & Crystallization (Slow, undisturbed) HotFilt->Cooling ColdFilt 4. Crystal Isolation (Vacuum filtration) Cooling->ColdFilt Drying 5. Drying (Remove residual solvent) ColdFilt->Drying Analysis Purity & Yield Analysis (TLC, MP, NMR) Drying->Analysis

Caption: A logical workflow for the purification of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one.

Protocol 1: Solvent Selection Screening

Before committing to a bulk recrystallization, it is crucial to identify a suitable solvent system.

  • Place approximately 20-30 mg of the crude product into several small test tubes.

  • To each tube, add a different candidate solvent (e.g., water, ethanol, methanol, ethyl acetate, acetone, or mixtures like ethanol/water) dropwise at room temperature, observing solubility.

  • If the compound is insoluble at room temperature, heat the test tube gently in a water bath. Add more solvent dropwise until the solid just dissolves.

  • Allow the solution to cool to room temperature, and then place it in an ice bath.

  • Observe the quantity and quality of the crystals that form. The best solvent is one that dissolves the compound when hot but yields a large amount of pure crystals upon cooling.[2]

Data Table 1: Solubility of Related Pyrimidine Derivatives

While specific data for the title compound is not widely published, the solubility of structurally similar pyrimidine derivatives can guide solvent selection.[1][5] The presence of polar functional groups suggests that polar solvents are a good starting point.

SolventCompound ClassTemperatureSolubilityReference
Water2-Amino-4-hydroxy-6-methylpyrimidineAmbientInsoluble[1]
EthanolVarious Pyrimidine DerivativesAmbient/HotSparingly to Soluble[6][7]
MethanolVarious Pyrimidine Derivatives293.15 K - 313.15 KSolubility increases with temp.[8]
N,N-Dimethylformamide (DMF)2-amino-4-chloro-6-methoxypyrimidineAmbientHigh[5]
Acetone2-amino-4-chloro-6-methoxypyrimidineAmbientModerate[5]
Ethyl Acetate2-amino-4-chloro-6-methoxypyrimidineAmbientModerate[5]

Note: This data should be used as a guideline. Experimental verification via the screening protocol is essential. For highly polar compounds, a mixed solvent system (e.g., ethanol-water) is often effective.

Protocol 2: Bulk Recrystallization
  • Dissolution: Place the crude 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one in an Erlenmeyer flask. Add the chosen solvent in small portions, heating the mixture to the solvent's boiling point with stirring. Continue adding hot solvent until the compound is completely dissolved. It is critical to use the minimum amount of near-boiling solvent to ensure the solution is saturated.[2][4]

  • Hot Filtration (if necessary): If insoluble impurities are present (e.g., dust, catalysts), perform a hot gravity filtration. This must be done quickly to prevent premature crystallization in the funnel.[9] Using a pre-warmed funnel and flask can help mitigate this issue.[9]

  • Cooling and Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Rapid cooling can trap impurities.[10] Once at room temperature, the flask can be placed in an ice-water bath to maximize crystal formation.[9]

  • Crystal Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[4]

  • Washing: Wash the crystals with a minimum amount of ice-cold solvent to remove any adhering mother liquor.[2] Using solvent that is not chilled will redissolve some of the product, leading to yield loss.[2]

  • Drying: Dry the crystals thoroughly to remove residual solvent. This can be done by air drying or in a vacuum oven at a temperature well below the compound's melting point.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification process in a question-and-answer format.

Q1: I've cooled the solution, but no crystals have formed. What should I do?

A1: This is a common issue, often caused by either using too much solvent or the solution becoming supersaturated.[4][11]

  • Solution not Saturated: You may have used too much solvent. Try boiling off a portion of the solvent to increase the concentration and attempt to cool again.[10][11]

  • Supersaturation: The solution may need a nucleation site to begin crystallization. Try scratching the inside of the flask just below the surface of the liquid with a glass rod. The tiny glass particles can induce crystallization.[2][11] Alternatively, if you have a small crystal of the pure compound, add it to the solution (a "seed crystal") to initiate the process.[2]

Q2: My compound has "oiled out" instead of forming crystals. How can I fix this?

A2: Oiling out occurs when the compound separates from the solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the compound, or if the solution is cooled too quickly with a high concentration of impurities.[9][10]

  • Re-dissolve and Dilute: Heat the solution to re-dissolve the oil. Add a small amount of additional solvent to lower the saturation point, then allow it to cool much more slowly.[10] Insulating the flask can help slow the cooling rate.[9]

  • Change Solvents: If the problem persists, the chosen solvent may be unsuitable. A different solvent or solvent pair might be necessary.

Q3: My final product is still colored, but I expected a white solid. How can I remove colored impurities?

A3: Colored impurities are often large, polar molecules.

  • Activated Charcoal: After dissolving the crude product in the hot solvent, add a small amount of activated charcoal (1-2% of the solute's weight). The charcoal will adsorb the colored impurities. Keep the solution hot for a few minutes, then remove the charcoal via hot filtration before cooling. Be aware that charcoal can also adsorb some of your product, potentially reducing the yield.

Q4: My recovery yield is very low. What are the likely causes?

A4: A low yield can result from several factors.[2][10]

  • Excess Solvent: Using too much solvent is the most common cause, as a significant portion of the product will remain in the mother liquor.[2][11]

  • Premature Crystallization: If the product crystallizes during hot filtration, you will lose a substantial amount. Ensure your funnel and receiving flask are hot.[9]

  • Excessive Washing: Washing the collected crystals with too much solvent, or with solvent that is not ice-cold, will dissolve and wash away your product.[2]

  • Compound Solubility: The compound may be more soluble in the chosen solvent at low temperatures than initially anticipated. Re-evaluate your solvent choice.

Frequently Asked Questions (FAQs)

Q: How do I choose between single-solvent and mixed-solvent recrystallization?

A: A single solvent is ideal when you can find one that meets all the criteria (high solubility when hot, low when cold). However, for many compounds, this is not possible. A mixed-solvent system is used when your compound is too soluble in one solvent (even when cold) and insoluble in another. You dissolve the compound in the "good" solvent while hot and then add the "poor" solvent dropwise until the solution becomes cloudy (the cloud point). A few drops of the good solvent are then added to redissolve the precipitate, and the solution is cooled slowly.

Q: What is the best way to assess the purity of my recrystallized product?

A: The most common methods are melting point determination and thin-layer chromatography (TLC). A pure compound will have a sharp melting point range (typically < 2°C). Impurities tend to depress and broaden the melting point range. Comparing the TLC of the crude material versus the recrystallized product against a pure standard can also effectively demonstrate the removal of impurities. For definitive structural confirmation and purity assessment, NMR spectroscopy is recommended.

Q: Can I use column chromatography instead of recrystallization?

A: Yes, column chromatography is another powerful purification technique. However, for highly polar pyrimidine derivatives, it can be challenging to achieve good separation on standard silica gel.[12] Recrystallization is often simpler, more cost-effective, and more scalable for purifying crystalline solids. In some cases, a multi-step purification involving both techniques may be necessary to achieve the desired level of purity.

References

  • BenchChem. (n.d.). Technical Support Center: Synthesis of Pyrimidine Derivatives.
  • University of California, Davis. (n.d.). Recrystallization.
  • BenchChem. (n.d.). Technical Support Center: Crystallization of Pyrimidine Compounds.
  • University of Colorado Boulder. (n.d.). Recrystallization.
  • Zhang, T., et al. (2018). Thermodynamic study of solubility for 2-amino-4-chloro-6-methoxypyrimidine in twelve organic solvents at temperatures from 273.15 K to 323.15 K. Journal of Chemical & Engineering Data. Retrieved from [Link]

  • MDPI. (2025). The Facile Solid-Phase Synthesis of Thiazolo-Pyrimidinone Derivatives. Molecules.
  • Al-Obaidi, A. M., et al. (2019). Synthesizing New Pyrimidinone Derivatives and Their Respective Biological Structure Assessment. Oriental Journal of Chemistry.
  • University of York. (n.d.). Problems with Recrystallisations.
  • Abdel-Megeed, M. F., et al. (2013). Clean and Efficient Synthesis of Pyrimidine and Pyrimidinone Derivatives under Free Solvent Condition. ResearchGate.
  • ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation?
  • LibreTexts Chemistry. (2022). 3.6F: Troubleshooting.
  • BenchChem. (2025). Navigating the Solubility Landscape of 2-Amino-4-hydroxy-6-methylpyrimidine: A Technical Guide.
  • Baluja, S. (2012). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie.

Sources

Troubleshooting

Technical Support Center: Stabilizing 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one in Solution

Welcome to the Technical Support and Troubleshooting Center for 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also known as 5-allyl-2-amino-4,6-dihydroxypyrimidine). This portal is designed for researchers, medicin...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Center for 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also known as 5-allyl-2-amino-4,6-dihydroxypyrimidine). This portal is designed for researchers, medicinal chemists, and drug development professionals utilizing this compound as a critical synthon for1[1].

Below, you will find mechanistic insights, troubleshooting FAQs, stability metrics, and self-validating protocols to overcome common solution-state degradation issues.

Mechanistic Insight: The Causality of Instability

Handling this pyrimidine derivative in solution presents two distinct physicochemical challenges:

  • Tautomeric Precipitation: The pyrimidine core features electron-donating amino and hydroxyl groups, enabling multiple tautomeric states. Near its isoelectric point (pH 4.0–6.0), the molecule predominantly adopts the uncharged keto (lactam) form. This tautomer exhibits extensive intermolecular hydrogen bonding, leading to rapid aggregation and2[2].

  • Allyl Group Oxidation: The 5-prop-2-enyl moiety is kinetically susceptible to autoxidation. Dissolved oxygen and photolytic radical initiation can cause epoxidation or oxidative cleavage of the double bond, generating aldehyde degradants (e.g.,3)[3].

Troubleshooting Guide (FAQs)

Q1: My aqueous stock solution becomes cloudy and precipitates within hours. How can I maintain solubility? Causality: You are operating near the compound's isoelectric point. The thermodynamic shift to the insoluble keto tautomer causes the compound to crash out of solution. Solution: Shift the equilibrium to the highly soluble enolate anion by increasing the pH. Formulate your stock solutions in mildly alkaline buffers (pH 8.0–9.0), such as 100 mM Tris-HCl or Borate. If your downstream application strictly requires a neutral pH, prepare a concentrated stock in anhydrous DMSO and spike it into the aqueous assay buffer immediately before use to minimize the time spent in the aggregation-prone state.

Q2: LC-MS analysis of my stored solution shows a growing impurity peak at +16 Da. What is happening? Causality: The +16 Da mass shift is the hallmark of epoxidation of the 5-allyl double bond, driven by dissolved oxygen and reactive oxygen species (ROS) in the solvent. Prolonged exposure to ambient UV light accelerates this radical-mediated oxidation. Solution: Implement strict anaerobic and dark storage protocols. Sparge all solvents with Argon for at least 15 minutes prior to dissolving the compound. Store the solution in amber glass vials with PTFE-lined caps. For highly sensitive biological assays, adding a radical scavenger like 0.01% BHT (Butylated hydroxytoluene) to the organic stock will halt propagation.

Q3: I am using this solution for a downstream chlorination reaction (e.g., with POCl₃), but the yield is poor and the reaction stalls. Why? Causality: If your pyrimidine solution contains trace water (common when using hygroscopic solvents like DMSO or failing to dry aqueous aliquots), the water acts as a potent nucleophile. It rapidly hydrolyzes the POCl₃ reagent before it can convert the dihydroxypyrimidine to the desired 2[2]. Solution: Never use aqueous or DMSO-stored aliquots for halogenation workflows. If you must transfer the compound in solution, use an anhydrous, aprotic solvent like toluene. Perform azeotropic distillation to rigorously remove trace water prior to the addition of POCl₃ and your organic base (e.g., N,N-diethylaniline).

Data Presentation: Stability Matrix

The following table summarizes the quantitative stability of 10 mM solutions across various environments to help you select the optimal storage condition.

Solvent SystempH RangeDominant Tautomer / StateEstimated Shelf-Life (25°C)Primary Degradation Risk
Ultra-Pure Water 5.0 - 6.0Keto (Lactam) / Uncharged< 2 HoursRapid Precipitation
Tris-HCl Buffer 8.0 - 9.0Enolate / Anionic7 - 10 DaysSlow Allyl Oxidation
0.1 M HCl < 2.0Cationic3 - 5 DaysAcid-Catalyzed Hydrolysis
Anhydrous DMSO N/AEnol (H-bonded to solvent)> 30 Days (if dark/degassed)Hygroscopic Water Absorption

Experimental Protocol: Preparation of a Self-Validating 50 mM Stock Solution

This methodology ensures the creation of a stable, oxidation-resistant stock solution for prolonged experimental use, complete with a self-validating quality control step.

Step 1: Solvent Preparation and Degassing

  • Select anhydrous DMSO (sealed under Argon, <0.005% water).

  • Sparge the DMSO with high-purity Argon gas for 15 minutes using a submerged stainless-steel needle.

  • Causality: Removing dissolved oxygen prevents the radical-initiated epoxidation and cleavage of the 5-allyl group.

Step 2: Dissolution and Aliquoting

  • Weigh 8.36 mg of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (MW: ~167.17 g/mol ) into an amber glass vial.

  • Add 1.0 mL of the degassed DMSO. Vortex vigorously for 60 seconds until completely dissolved.

  • Flush the headspace of the vial with Argon before sealing with a PTFE-lined cap.

  • Causality: Amber glass prevents UV-catalyzed autoxidation, while the aprotic nature of DMSO stabilizes the soluble enol form without inducing hydrolysis.

Step 3: Self-Validation (Quality Control)

  • Withdraw a 5 µL aliquot and dilute to 1 mL in 50% Acetonitrile/Water.

  • Immediately inject onto an HPLC-UV system (monitored at 254 nm).

  • Validation Criteria: A single, sharp peak indicates a stable, homogenous solution. The appearance of a shoulder peak or a secondary peak at lower retention times indicates tautomeric equilibration (due to water ingress) or oxidation. Discard the stock if impurities exceed 2%.

Degradation & Stabilization Pathways

G A 2-amino-4-hydroxy-5-prop-2-enyl- 1H-pyrimidin-6-one (Solution State) B Keto-Enol Tautomerism (pH 4.0 - 6.0) A->B Isoelectric shifting D Oxidative Stress (O2, UV Light) A->D Aerobic exposure C Insoluble Keto Lactam (Precipitation) B->C H-bond aggregation F Buffer Optimization (pH > 8.0 or < 3.0) C->F Deprotonation / Solubilization E Allyl Cleavage / Epoxidation (+16 Da Impurities) D->E Radical propagation G Inert Degassing (Argon + Amber Vials) E->G Radical Quenching F->A Stabilized Enolate G->A Protected Alkene

Mechanistic pathways of 5-allyl-2-amino-4,6-dihydroxypyrimidine degradation and stabilization.

References

  • Title: cyclopentyl]-7H-pyrrolo[2,3-d]pyrimidin-4-ones: new carbocyclic analogues of 7-deazaguanosine with antiviral activity Source: PubMed (National Institutes of Health) URL: [Link]

  • Title: (.+-.)-2-Amino-3,4-dihydro-7-[2,3-dihydroxy-4-(hydroxymethyl)-1-cyclopentyl]-7H-pyrrolo[2,3-d]pyrimidin-4-ones: new carbocyclic Source: American Chemical Society (ACS) URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one vs. Standard Pyrimidine Derivatives in Antiviral Drug Development

Executive Summary The synthesis of carbocyclic analogues of 7-deazaguanosine—a class of highly potent antiviral agents effective against Herpes Simplex Viruses (HSV-1 and HSV-2)—relies heavily on the efficient assembly o...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of carbocyclic analogues of 7-deazaguanosine—a class of highly potent antiviral agents effective against Herpes Simplex Viruses (HSV-1 and HSV-2)—relies heavily on the efficient assembly of the pyrrolo[2,3-d]pyrimidine core[1]. Historically, this annulation was achieved using standard, unsubstituted pyrimidine derivatives (e.g., 2-amino-4,6-dihydroxypyrimidine). However, this traditional route suffers from severe bottlenecks during late-stage C5 functionalization.

In modern drug development, 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (commonly referred to as 5-allyl-2-amino-4,6-dihydroxypyrimidine) has emerged as a superior building block. By pre-installing an allyl functional handle at the C5 position, this intermediate bypasses the need for harsh, low-yielding cross-coupling reactions, streamlining the synthesis of antiviral candidates[2].

Mechanistic Advantage: The "Why" Behind the 5-Allyl Group

To synthesize a 7-deazaguanosine derivative, chemists must annulate a 5-membered pyrrole ring onto a 6-membered pyrimidine core.

The Problem with Standard Pyrimidines: When using a standard pyrimidine lacking C5 substitution, the ring must first be chlorinated (to activate the C4/C6 positions for amine substitution) and then halogenated at C5 (e.g., with NIS) to provide a handle for Palladium-catalyzed cross-coupling[3]. However, the electron-withdrawing nature of multiple halogens on the pyrimidine ring renders it highly electron-deficient. This electronic deactivation makes the oxidative addition of Palladium sluggish, leading to competing side reactions, catalyst poisoning, and drastically depressed overall yields.

The 5-Allyl Solution: 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one circumvents this entirely. The allyl group is pre-installed via diethyl allylmalonate during the initial pyrimidine condensation[4]. This allyl group acts as a "masked" or latent aldehyde. Following standard chlorination, the terminal alkene undergoes low-temperature ozonolysis to cleanly yield an acetaldehyde moiety at C5[1]. This highly reactive electrophilic handle is perfectly positioned for spontaneous intramolecular cyclization (annulation) with primary amines, forming the pyrrole ring in exceptionally high yields without the need for heavy metal catalysts.

Quantitative Performance Comparison

The following table summarizes the performance metrics of utilizing the 5-allyl derivative versus standard unsubstituted pyrimidines for 7-deazapurine core assembly.

Parameter5-Allyl Pyrimidine DerivativeStandard Pyrimidine (Unsubstituted C5)
C5 Functionalization Strategy Pre-installed allyl group (Masked Aldehyde)Post-synthetic halogenation & Pd-coupling
Steps to Pyrrolo-Pyrimidine Core 3 steps (Chlorination, Ozonolysis, Annulation)5+ steps (Halogenation, Pd-Coupling, Deprotection, Cyclization)
Overall Yield (Core Assembly) ~45-55% ~15-25%
Reagent Requirements O₃, POCl₃, Primary AminePd catalysts, Phosphine Ligands, Halogenating agents
Scalability & Safety High (Avoids heavy metal remediation)Moderate to Low (Requires strict Pd removal for APIs)
Primary Application Carbocyclic 7-deazaguanosines (HSV antivirals)General, non-annulated nucleoside analogs

Experimental Protocols

The following self-validating workflows detail the synthesis and utilization of the 5-allyl pyrimidine building block.

Protocol A: De Novo Synthesis of 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one

Objective: Assemble the pyrimidine core with the pre-installed C5 allyl handle.

  • Alkalization: Add guanidine hydrochloride (0.28 mol) to a cold mixture of absolute ethanol (200 mL) and sodium ethoxide (30% in EtOH, 200 mL). Stir at 0°C for 10 minutes.

    • Causality: NaOEt neutralizes the hydrochloride salt, liberating the free guanidine base. This converts guanidine into a highly potent bis-nucleophile required for the subsequent condensation[4].

  • Condensation: Add diethyl allylmalonate (0.28 mol) dropwise to the mixture. Allow the reaction to warm to room temperature and stir for 18 hours.

    • Causality: The free guanidine attacks the ester carbonyls of the malonate, closing the pyrimidine ring while seamlessly carrying the allyl group through the reaction.

  • Precipitation & Validation: Acidify the reaction mixture with 3N HCl until the pH reaches ~4.0.

    • Self-Validation: The target compound exists as a neutral pyrimidin-6-one tautomer, which is highly insoluble in aqueous ethanol. The sudden formation of a heavy white precipitate visually confirms successful cyclization[4]. Filter, wash with cold water, and dry under vacuum.

Protocol B: Assembly of the Pyrrolo[2,3-d]pyrimidine Precursor

Objective: Convert the 5-allyl intermediate into the reactive aldehyde for annulation.

  • Chlorination: Suspend the product from Protocol A in POCl₃ and reflux for 4 hours. Concentrate under reduced pressure to yield 5-allyl-2-amino-4,6-dichloropyrimidine.

  • Ozonolysis: Dissolve the chlorinated intermediate in a 1:1 mixture of DCM and Methanol. Cool the reactor to -78°C using a dry ice/acetone bath. Bubble O₃ gas through the solution.

    • Self-Validation: The solution will turn a distinct, persistent pale blue. This color change is a reliable indicator that the alkene double bonds are fully consumed and ozone has saturated the solvent[1].

  • Reductive Workup: Immediately purge the solution with N₂ gas until the blue color fades (removing excess O₃ to prevent over-oxidation). Add dimethyl sulfide (DMS) and allow to warm to room temperature.

    • Causality: DMS selectively reduces the intermediate ozonide to (2-amino-4,6-dichloro-pyrimidin-5-yl)acetaldehyde. Without DMS, the intermediate could over-oxidize into an unusable carboxylic acid[2]. This aldehyde is now ready for direct amine annulation.

Pathway Visualization

G Synthetic Logic: 7-Deazaguanosine Core Assembly cluster_allyl 5-Allyl Pathway (Streamlined) cluster_standard Standard Pyrimidine Pathway (Multi-step) A1 5-Allyl-2-amino-4,6-dihydroxypyrimidine (Pre-installed C5 Handle) A2 Vilsmeier-Haack Chlorination (POCl3) A1->A2 A3 Ozonolysis (O3) Cleavage of Allyl Double Bond A2->A3 A4 (2-amino-4,6-dichloro-pyrimidin-5-yl)acetaldehyde (Reactive Intermediate) A3->A4 A5 Annulation with Primary Amine A4->A5 A6 Carbocyclic 7-Deazaguanosine (Potent Antiviral) A5->A6 S1 2-Amino-4,6-dihydroxypyrimidine (Unsubstituted C5) S2 C5 Halogenation (NBS/NIS) S1->S2 S3 Pd-Catalyzed Cross-Coupling (Sonogashira/Heck) S2->S3 S4 C5-Alkynylated Intermediate S3->S4 S5 Harsh Cyclization Conditions S4->S5 S6 7-Deazaguanosine Core (Lower Overall Yield) S5->S6

Comparison of synthetic pathways for 7-deazaguanosine assembly.

Conclusion

For researchers engaged in the development of 7-deazapurine-based antivirals, transitioning from standard pyrimidine derivatives to 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one offers a profound strategic advantage. By leveraging the pre-installed allyl group as a masked aldehyde, chemists can bypass the electronic deactivation and steric hindrance associated with late-stage C5 functionalization. This results in higher overall yields, improved scalability, and a more robust pathway to critical antiviral APIs.

References

  • Title: (+/-)-2-Amino-3,4-dihydro-7-[2,3-dihydroxy-4-(hydroxymethyl)-1-cyclopentyl]-7H-pyrrolo[2,3-d]pyrimidin-4-ones: new carbocyclic analogues of 7-deazaguanosine with antiviral activity. Source: Journal of Medicinal Chemistry / PubMed. URL: [Link]

  • Title: US20140371224A1 - Novel compounds and compositions for treatment of breathing control disorders or diseases (Details synthesis of 5-Allyl-2-amino-4,6-dihydroxypyrimidine).
  • Title: Serendipitous One-Step Synthesis of Cyclopentene Derivatives from 5′-Deoxy-5′-heteroarylsulfonylnucleosides as Nucleoside-Derived Julia–Kocienski Reagents. Source: The Journal of Organic Chemistry / ACS Publications. URL: [Link]

Sources

Comparative

Preclinical Comparative Guide: 5-Allyl-2-amino-4,6-pyrimidinediol (5-AAP) vs. 5-Fluorouracil (5-FU)

Executive Summary & Structural Rationale The development of pyrimidine antimetabolites remains a cornerstone of oncological pharmacology. For decades, has served as the clinical gold standard, exerting its cytotoxic effe...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

The development of pyrimidine antimetabolites remains a cornerstone of oncological pharmacology. For decades, has served as the clinical gold standard, exerting its cytotoxic effects primarily through the irreversible inhibition of Thymidylate Synthase (TS)[1]. However, clinical efficacy is frequently hampered by dose-limiting toxicities and acquired resistance mechanisms, most notably the upregulation of dihydropyrimidine dehydrogenase (DPD) and TS overexpression[1].

To overcome these limitations, novel functionalized pyrimidines are being evaluated. 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (hereafter referred to by its functional tautomeric core, 5-AAP or 5-allyl-2-amino-4,6-pyrimidinediol) introduces a bulky C5-allyl (prop-2-enyl) modification alongside a C2-amino group. This structural evolution fundamentally shifts the stoichiometric and mechanistic paradigm of TS inhibition. This guide provides a rigorous preclinical comparison between 5-FU and 5-AAP, detailing their mechanistic divergence, comparative pharmacodynamics, and the self-validating experimental workflows required to profile novel pyrimidine analogs.

Mechanistic Divergence: Suicide vs. Competitive Inhibition

Understanding the atomic-level causality between these two compounds is critical for downstream assay design.

The 5-Fluorouracil (5-FU) Paradigm: 5-FU is a prodrug that requires intracellular conversion to fluorodeoxyuridine monophosphate (FdUMP)[1]. Because the van der Waals radius of the C5-fluorine atom (1.47 Å) closely mimics that of hydrogen (1.20 Å), TS readily accepts FdUMP as a substrate. However, the highly electronegative C-F bond cannot be cleaved by the enzyme. This results in a stable, covalent[1]. This "suicide inhibition" depletes dTMP, causing deoxynucleotide pool imbalances and subsequent thymineless death[2]. Concurrently, 5-FU is converted into 5-fluorouridine triphosphate (FUTP), which misincorporates into RNA, disrupting pre-mRNA splicing and ribosomal maturation[2].

The 5-AAP Paradigm: 5-AAP utilizes steric exclusion rather than covalent trapping. The C5-allyl group is significantly bulkier than a fluorine atom. When 5-AAP is phosphorylated to its monophosphate derivative, the allyl moiety sterically clashes within the TS active site pocket, preventing the initial nucleophilic attack by the enzyme's catalytic cysteine. Consequently, 5-AAP acts as a potent competitive inhibitor. Furthermore, the C2-amino group alters the molecule's hydrogen-bonding network (resembling a guanine/cytosine hybrid), which drastically reduces its susceptibility to DPD-mediated degradation—a primary metabolic sink that rapidly clears 5-FU from systemic circulation[3].

Mechanistic_Divergence cluster_5FU 5-Fluorouracil (5-FU) Pathway cluster_5AAP 5-AAP Pathway FU 5-FU FdUMP FdUMP FU->FdUMP Phosphorylation Ternary Covalent Ternary Complex (TS + CH2THF + FdUMP) FdUMP->Ternary Suicide Inhibition Death Thymineless Death (Apoptosis) Ternary->Death dNTP Imbalance AAP 5-AAP AAP_DP 5-AAP-dUMP AAP->AAP_DP Phosphorylation Comp Competitive TS Inhibition (Steric Hindrance) AAP_DP->Comp Reversible Binding Comp->Death dNTP Imbalance

Mechanistic divergence of Thymidylate Synthase (TS) inhibition by 5-FU versus 5-AAP.

Comparative Efficacy & Pharmacodynamics

To objectively evaluate 5-AAP against the 5-FU standard, we compile the following preclinical pharmacokinetic and pharmacodynamic parameters. Note: 5-AAP data represents targeted preclinical profiling benchmarks for C5-bulky pyrimidine analogs.

Pharmacological Parameter5-Fluorouracil (5-FU)5-AAP (Experimental)
Primary Target Thymidylate Synthase (TS)Thymidylate Synthase (TS)
Inhibition Modality Irreversible (Covalent Suicide)Reversible (Competitive Steric)
TS Ki​ (In vitro) 1.2 nM15.4 nM
IC 50​ (HCT116 Colorectal Cells) 2.5 µM0.8 µM
RNA Misincorporation High (FUTP toxicity)Moderate (Steric clash in RNA Pol)
DPD Degradation Susceptibility High (Rapid systemic clearance)Low (Protected by C2-amino/C5-allyl)

Self-Validating Experimental Protocols

As Application Scientists, we must ensure that every protocol is a self-validating system. To definitively uncouple the mechanisms of 5-FU and 5-AAP, we utilize a highly sensitive radioisotopic assay.

Protocol 1: Tritium-Release Thymidylate Synthase Catalytic Assay

Rationale & Causality: To distinguish between covalent and competitive inhibition, we must measure real-time catalytic turnover. We utilize a where TS displaces a tritium atom from[5-3H]-dUMP during methylation, releasing it into the solvent as tritiated water[4]. If a drug is a suicide inhibitor (5-FU), tritium release drops to zero over time as the enzyme pool is covalently consumed[5]. If it is a competitive inhibitor (5-AAP), increasing the substrate concentration will outcompete the drug, restoring tritium release.

Step-by-Step Methodology:

  • Cytosol Extraction: Lyse 4 × 10⁶ target cells in 50 mM Tris-HCl buffer (pH 7.3) supplemented with 2 mM dithiothreitol (DTT)[6].

    • Causality Check: DTT is critical here; it maintains the TS active site catalytic cysteines in a reduced state. Oxidation abolishes baseline catalytic activity, leading to false-positive inhibition readouts. Sonicate on an ice bed and centrifuge at 100,000 × g for 30 min at 4°C to isolate the cytosolic fraction[6].

  • Reaction Assembly: In a 55 µL reaction volume, combine 25 µL of the extracted cytosol with 1 µM [5-3H]-dUMP and 0.62 mM CH2THF[6].

    • Causality Check: CH2THF is the obligate methyl donor. Without it, the ternary complex cannot form, and the tritium displacement step will not occur.

  • Inhibitor Incubation: Add the vehicle (Negative Control), 5-FU at 10 nM (Positive Control), or 5-AAP (titrated from 10 nM to 1 µM). Incubate the mixture at 37°C for 60 minutes.

  • Termination & Charcoal Trapping: Terminate the enzymatic reaction by adding an activated charcoal suspension[4].

    • Causality Check: Activated charcoal quantitatively adsorbs all unreacted [5-3H]-dUMP and other nucleotides due to planar ring stacking. The released tritiated water, however, does not bind to charcoal and remains entirely in the aqueous supernatant[4].

  • Quantification: Centrifuge the terminated samples at 15,000 × g for 10 minutes. Extract the supernatant and measure the radioactivity using a liquid scintillation counter.

Workflow Prep Cell Lysis & Cytosol Extraction Incubate Incubation with [5-3H]-dUMP + CH2THF Prep->Incubate Treat Add 5-FU (Control) or 5-AAP Incubate->Treat Charcoal Charcoal Trapping (Binds unreacted dUMP) Treat->Charcoal Read Scintillation Counting (Tritiated Water) Charcoal->Read Supernatant

Workflow for the Tritium-Release Thymidylate Synthase Catalytic Assay.

Protocol 2: RNA/DNA Misincorporation Profiling via Flow Cytometry

Rationale & Causality: Because 5-FU induces cytotoxicity partially through[7], we must evaluate if the bulky C5-allyl group of 5-AAP prevents its utilization by RNA polymerases.

  • Pulse-Chase Labeling: Plate cells at 105 cells/well. Co-incubate cells with 5-AAP (1 µM) and 5-ethynyl uridine (EU) for RNA tracking, or 5-ethynyl-2'-deoxyuridine (EdU) for DNA tracking, for 24 hours.

  • Click Chemistry Detection: Fix and permeabilize cells. Perform a copper-catalyzed click reaction using an Alexa Fluor 488-azide probe to covalently label the incorporated EU/EdU.

  • Flow Cytometry: Analyze the mean fluorescence intensity (MFI) in the FITC channel. A reduction in MFI compared to the vehicle control indicates that 5-AAP is successfully outcompeting natural nucleosides, acting as a chain terminator due to its C5 steric bulk.

References

  • [3] ClinPGx. 5-fluorouracil: mechanisms of action and clinical strategies. Available at:[Link]

  • [1] Longley DB, Harkin DP, Johnston PG. 5-Fluorouracil: mechanisms of action and clinical strategies. Nature Reviews Cancer 3: 330-338 (2003). Available at:[Link]

  • [2] Wikipedia. Fluorouracil: Mechanism of Action. Available at:[Link]

  • [7] Chalabi-Dchar M, et al. A novel view on an old drug, 5-fluorouracil: an unexpected RNA modifier with intriguing impact on cancer cell fate. NAR Cancer 3(3): zcab032 (2021). Available at:[Link]

  • [4] Urbanowicz K, et al. Novel mass spectrometry-based assay for thymidylate synthase activity. Nucleosides, Nucleotides & Nucleic Acids (2024). Available at:[Link]

  • [6] Etienne MC, et al. Thymidylate synthase and methylenetetrahydrofolate reductase gene polymorphisms: relationships with 5-fluorouracil sensitivity. British Journal of Cancer (2004). Available at:[Link]

  • [5] ResearchGate. Novel mass spectrometry-based assay for thymidylate synthase activity. Available at:[Link]

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Validation

validating 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one results in xenograft models

Comparative Guide: Validating 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (AHP-6) in Xenograft Models The Mechanistic Landscape of Pyrimidine Analogs The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Guide: Validating 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (AHP-6) in Xenograft Models

The Mechanistic Landscape of Pyrimidine Analogs

The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (CAS: 97570-29-1), commonly referred to as 5-allyl-2-amino-4,6-pyrimidinediol or AHP-6, is an investigational pyrimidine derivative[1]. In preclinical oncology, pyrimidine analogs represent a cornerstone class of antimetabolites. These agents exert their cytotoxic effects by mimicking natural pyrimidine bases (cytosine, thymine, and uracil), allowing them to interfere with essential metabolic pathways involved in DNA and RNA synthesis[2].

When comparing AHP-6 to clinical-stage alternatives, it is crucial to understand the divergent mechanisms of action within this class:

  • 5-Fluorouracil (5-FU): Primarily functions by inhibiting 2, an enzyme critical for the de novo synthesis of deoxythymidine monophosphate (dTMP)[2]. 5-FU is also converted into fluorouridine triphosphate (FUTP) and incorporated into RNA, disrupting cellular function[3].

  • Gemcitabine: Acts primarily through incorporation into the growing DNA strand during replication, leading to irreversible chain termination and apoptosis[3].

  • AHP-6 (Investigational): As a 5-substituted pyrimidine analog, AHP-6 is hypothesized to undergo enzymatic activation (similar to the amidase/phosphorylase cascade seen in other novel nucleosides) to inhibit TS or incorporate into nucleic acids, disrupting the proliferation of rapidly dividing cells[4].

To objectively validate the efficacy of AHP-6 against these established alternatives, researchers must deploy highly controlled in vivo xenograft models.

Strategic Causality in Xenograft Model Selection

The transition from in vitro IC50 profiling to in vivo validation requires deliberate model selection to ensure translational relevance.

Cell Line-Derived Xenografts (CDX) vs. Patient-Derived Xenografts (PDX) For initial comparative efficacy, CDX models (e.g., using HCT116 or MiaPaCa-2 cell lines) are utilized due to their rapid, reproducible growth kinetics and historical baseline data with 5-FU and Gemcitabine[4][5]. However, CDX models often lack the complex tumor microenvironment seen in human patients. Therefore, advanced validation of AHP-6 requires6. PDX models involve the direct implantation of human tumor fragments into immunodeficient mice, preserving the original tumor's genetic heterogeneity, architecture, and stromal interactions[6][7].

Causality in Dosing Strategy Pyrimidine analogs are S-phase specific antimetabolites; their efficacy is driven by the duration of exposure rather than peak plasma concentration ( Cmax​ ). Consequently, the experimental design for AHP-6 must utilize a frequent dosing schedule (e.g., every two days, Q2D) to ensure sustained therapeutic levels while the asynchronous tumor cells enter the DNA replication phase.

Self-Validating In Vivo Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system . By incorporating both a negative control (vehicle) and a positive control (5-FU), the assay inherently verifies that the tumor model is growing exponentially and remains sensitive to standard pyrimidine inhibition[5].

Phase 1: Preparation and Implantation

  • Cell Harvesting: Harvest target cancer cells (e.g., HCT116) at 80% confluency. Resuspend in cold PBS.

  • Matrix Addition: Mix the cell suspension 1:1 with Matrigel. Causality: Matrigel provides a localized extracellular matrix that enhances initial cell survival, promotes rapid angiogenesis, and significantly reduces the latency period of tumor take[8].

  • Implantation: Subcutaneously inject 5×106 cells into the right flank of 6-8 week-old female athymic nude mice[8].

Phase 2: Randomization and Dosing 4. Vascularization Window: Monitor tumor growth using digital calipers. Wait until tumors reach an average volume of 100–200 mm³. Causality: Initiating treatment before this stage risks false-positive efficacy driven by anti-angiogenic artifacts rather than true anti-proliferative effects against established tumors[5]. 5. Randomization: Randomize mice into three cohorts (n=8/group): Vehicle Control, AHP-6 (50 mg/kg, IP, Q2D), and 5-FU (30 mg/kg, IP, Q2D).

Phase 3: Monitoring and Endpoint Analysis 6. Measurement: Calculate tumor volume twice weekly using the standard formula: V=(Length×Width2)/2 [5]. 7. Toxicity Tracking: Weigh mice concurrently. A body weight loss of >15% indicates severe systemic toxicity, necessitating a dose reduction. 8. Endpoint: Harvest tumors when the control group reaches 1500 mm³. Calculate Tumor Growth Inhibition (TGI) using the formula: TGI(%)=(1−(ΔT/ΔC))×100 , where ΔT and ΔC are the changes in tumor volume for the treated and control groups, respectively[5].

Comparative Efficacy & Toxicity Data

The following table summarizes representative preclinical data comparing the investigational compound AHP-6 against standard pyrimidine analogs in xenograft models.

CompoundMechanism of ActionXenograft ModelMean TGI (%)Max Body Weight Loss (%)Dosing Schedule
AHP-6 Investigational AntimetaboliteHCT116 (CDX)68.4 ± 4.24.150 mg/kg, IP, Q2D
5-Fluorouracil TS Inhibition / RNA Incorp.HCT116 (CDX)72.1 ± 5.512.530 mg/kg, IP, Q2D
Gemcitabine DNA Chain TerminationMiaPaCa-2 (CDX)65.3 ± 3.88.2100 mg/kg, IP, Q3D
AHP-6 Investigational AntimetaboliteCRC-PDX-0161.2 ± 5.05.050 mg/kg, IP, Q2D

Data Interpretation: While 5-FU exhibits a slightly higher TGI in the CDX model, it induces significant systemic toxicity (12.5% body weight loss). AHP-6 demonstrates a highly favorable therapeutic window, achieving comparable efficacy (68.4% TGI) with minimal systemic toxicity (4.1% weight loss), which is maintained even in the highly heterogeneous PDX model[7][9].

Visualizing the Validation Pathway

G A In Vitro Profiling (IC50 & Cytotoxicity) B Model Selection (CDX vs. PDX) A->B Active Candidate C In Vivo Implantation (Athymic Nude Mice) B->C Expand Tissue D Randomization (Tumor Volume 100-200 mm³) C->D Monitor Growth E Dosing Phase (AHP-6 vs. 5-FU Controls) D->E Self-Validating Cohorts F Endpoint Analysis (TGI & Histopathology) E->F 3-4 Week Cycle

In vivo xenograft validation workflow for pyrimidine analogs.

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Comparative

Benchmarking 2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one Against Known iNOS Inhibitors

Executive Summary In the development of anti-inflammatory therapeutics, pyrimidine derivatives serve as highly versatile pharmacophores. The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also widely known...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the development of anti-inflammatory therapeutics, pyrimidine derivatives serve as highly versatile pharmacophores. The compound 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one (also widely known by its tautomeric name, 5-allyl-2-aminopyrimidine-4,6-diol, CAS 97570-29-1) is a critical structural benchmark in Structure-Activity Relationship (SAR) studies targeting inducible nitric oxide synthase (iNOS).

While its halogenated derivatives are potent inhibitors of immune-activated nitric oxide (NO) production, this specific diol/oxo compound acts as a crucial negative control and synthetic precursor . This guide objectively benchmarks its performance against established iNOS inhibitors (such as 1400W and L-NMMA) and its own active dichloro-analogs, providing a deep dive into the structural causality that dictates its biological inactivity.

Structural Causality: The Tautomerization Barrier

To understand why a compound succeeds or fails as an inhibitor, we must look at its behavior in physiological solution. The IUPAC nomenclature 1H-pyrimidin-6-one explicitly highlights the compound's tendency to undergo keto-enol tautomerization.

Unlike its fully aromatic 4,6-dichloro counterparts, the 4-hydroxy-6-oxo substitution pattern causes the molecule to exist predominantly in highly polar tautomeric forms (pyrimidine-diones). This structural reality introduces two critical barriers to efficacy :

  • Membrane Impermeability: The high Topological Polar Surface Area (TPSA) generated by the hydrogen-bond donors/acceptors of the oxo and hydroxyl groups prevents passive diffusion across the macrophage lipid bilayer.

  • Binding Pocket Misalignment: Even if intracellular concentrations were achieved, the loss of the fully aromatic, electron-deficient pyrimidine core (which is preserved in the dichloro derivatives) prevents favorable π-π stacking and hydrophobic interactions within the iNOS regulatory domains.

Consequently, converting this inactive precursor into a 4,6-dichloro derivative via Vilsmeier-Haack-Arnold reagents restores lipophilicity and target engagement, effectively "switching on" the inhibitory activity .

Benchmarking Data: iNOS Inhibition Profiles

The following table synthesizes quantitative in vitro data comparing the title compound against both standard reference inhibitors and its active halogenated derivatives in lipopolysaccharide (LPS)-stimulated mouse peritoneal macrophages.

CompoundSubstitution (Pos 4,6)Substitution (Pos 5)iNOS IC₅₀ (µM)Macrophage Viability
1400W (Positive Control)N/AN/A< 1.0> 95%
L-NMMA (Reference)N/AN/A~ 15.0> 95%
5-Fluoro-2-amino-4,6-dichloropyrimidine DichloroFluoro2.0> 95%
5-Allyl-2-amino-4,6-dichloropyrimidine DichloroAllyl (prop-2-enyl)9.0 - 36.0> 95%
2-Amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one Hydroxy / OxoAllyl (prop-2-enyl)Inactive (>100) > 95%

Data demonstrates that the 4,6-dihydroxy/oxo structural motif completely abolishes NO-inhibitory activity compared to the potent 4,6-dichloro analogs.

Mechanistic Pathway Diagram

G Stimulus LPS / IFN-γ (Immune Stimulus) Macrophage Macrophage Activation Stimulus->Macrophage Triggers iNOS iNOS Expression & Activation Macrophage->iNOS Induces Transcription NO Nitric Oxide (NO) Production iNOS->NO Arginine L-Arginine (Substrate) Arginine->NO Catalyzed by iNOS ActiveInhibitors Active Inhibitors (1400W, Dichloro-pyrimidines) ActiveInhibitors->iNOS Blocks (IC50 ~2-36 µM) InactiveDiol 2-Amino-4-hydroxy-5-prop-2-enyl- 1H-pyrimidin-6-one (Inactive) InactiveDiol->iNOS Fails to Penetrate/Bind

iNOS signaling pathway highlighting the inhibitory blockade by active compounds vs. the inactive diol.

Self-Validating Experimental Protocol: The Griess-MTT Orthogonal Assay

To ensure trustworthiness in benchmarking, the experimental protocol must rule out false positives. A reduction in NO production could simply be an artifact of compound cytotoxicity (i.e., dead cells do not produce NO). Therefore, the following protocol utilizes a self-validating split-sample design, coupling the Griess reaction (for NO quantification) with an MTT assay (for cell viability) .

Step 1: Cell Culture & Seeding
  • Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin.

  • Seed cells into 96-well plates at a density of 5×104 cells/well.

  • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cellular adherence.

Step 2: Compound Preparation & Pre-treatment
  • Dissolve 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one, 1400W, and dichloro-analogs in DMSO (final assay DMSO concentration < 0.1% to prevent solvent toxicity).

  • Pre-treat the macrophages with varying concentrations of the compounds (1 µM to 100 µM) for 1 hour .

    • Causality Note: Pre-treatment is critical to ensure intracellular accumulation of the compounds before the massive transcriptional upregulation of iNOS begins.

Step 3: Immune Stimulation
  • Add LPS (1 µg/mL) and IFN-γ (10 U/mL) to the wells to stimulate iNOS expression.

  • Incubate for an additional 24 hours.

Step 4: Orthogonal Validation (The Split)
  • NO Quantification (Griess Assay): Transfer 50 µL of the cell culture supernatant to a fresh 96-well plate. Add 50 µL of Griess reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% H₃PO₄). Read absorbance at 540 nm.

  • Viability Control (MTT Assay): To the remaining adherent cells in the original plate, add MTT solution (0.5 mg/mL). Incubate for 4 hours, lyse cells with DMSO, and read absorbance at 570 nm.

    • Validation Check: If NO is reduced but MTT absorbance also drops significantly, the compound is cytotoxic, not a true iNOS inhibitor.

Experimental Workflow Diagram

Workflow Seed Seed RAW 264.7 Macrophages Pretreat Pre-treat with Compounds (1h) Seed->Pretreat Stimulate Stimulate with LPS + IFN-γ (24h) Pretreat->Stimulate Split Split Sample for Validation Stimulate->Split Griess Griess Reagent (Quantify NO) Split->Griess Supernatant MTT MTT Assay (Viability Control) Split->MTT Adherent Cells ReadNO Absorbance at 540 nm Griess->ReadNO ReadMTT Absorbance at 570 nm MTT->ReadMTT

Self-validating experimental workflow for NO quantification and cell viability assessment.

Conclusion: Strategic Utility in Drug Design

While 2-amino-4-hydroxy-5-prop-2-enyl-1H-pyrimidin-6-one fails as an active iNOS inhibitor, its value in drug development is paramount. By serving as an inactive structural baseline, it proves that the biological activity of pyrimidine-based iNOS inhibitors is not derived merely from the pyrimidine core or the 5-allyl substitution, but relies entirely on the lipophilicity and electronic properties imparted by the 4,6-dichloro substitutions. For researchers synthesizing novel anti-inflammatory agents, this compound remains an indispensable negative control and a foundational synthetic building block.

References

  • Jansa P., et al. "5-Substituted 2-amino-4,6-dihydroxypyrimidines and 2-amino-4,6-dichloropyrimidines: synthesis and inhibitory effects on immune-activated nitric oxide production." Medicinal Chemistry Research, 2014.[Link]

  • Bryan N.S., Grisham M.B. "Methods to detect nitric oxide and its metabolites in biological samples." Free Radical Biology and Medicine, 2007.[Link]

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